1,4-Cyclohexanedicarboxylic acid

• CAS: 619-81-8

Core Science & Biosynthesis

1,4-Cyclohexanedicarboxylic acid basic properties

Topic: 1,4-Cyclohexanedicarboxylic Acid (1,4-CHDA): Basic Properties, Synthesis, and Applications Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) represents a critical bridge between aromatic and aliphatic chemistry.[1][2] As the hydrogenated analog of terephthalic acid (TPA), it retains the structural rigidity of a cyclic core while offering the weatherability, UV transparency, and flexibility typical of aliphatic compounds. This guide dissects the molecular architecture of 1,4-CHDA, distinguishing the profound impact of its stereoisomers (cis vs. trans) on thermodynamic stability, polymerization kinetics, and pharmaceutical utility.

Section 1: Molecular Architecture & Stereochemistry

The physicochemical identity of 1,4-CHDA is defined by its stereochemistry. Unlike flexible linear dicarboxylic acids (e.g., adipic acid), the cyclohexane ring imposes specific conformational constraints.[2]

Conformational Analysis

The molecule exists as two geometric isomers.[2] The thermodynamic stability of these isomers is dictated by the orientation of the carboxylic acid groups relative to the chair conformation of the cyclohexane ring.

• Trans-Isomer (Thermodynamic Product): The trans isomer can adopt a diequatorial (e,e) conformation.[1][2] In this state, both bulky carboxylic acid groups extend radially outward, minimizing steric repulsion with the axial hydrogens (1,3-diaxial interactions).[1] This is the thermodynamically preferred state.[2][3]

• Cis-Isomer (Kinetic Product): The cis isomer is locked in an axial-equatorial (a,e) conformation.[1][2][4] Regardless of ring flipping, one carboxyl group invariably occupies a sterically crowded axial position, raising the ground-state energy relative to the trans isomer.

Isomerization Dynamics

Synthesis via catalytic hydrogenation often yields a mixture rich in the cis isomer (kinetic control via syn-addition of hydrogen).[1][2] However, under acidic conditions or high temperatures (>200°C), the mixture equilibrates toward the trans isomer to relieve steric strain.

Figure 1: Hydrogenation pathway of Terephthalic Acid showing the kinetic preference for the cis-isomer and thermodynamic equilibration to the trans-isomer.[1]

Section 2: Physicochemical Profile

The stereochemical configuration results in drastically different physical properties, particularly melting point, which is the critical quality attribute (CQA) for polymer processing.

Table 1: Comparative Properties of 1,4-CHDA Isomers

Property	Cis-Isomer	Trans-Isomer	Mixture (Commercial)
CAS Number	619-81-8	619-82-9	1076-97-7
Molecular Weight	172.18 g/mol	172.18 g/mol	172.18 g/mol
Melting Point (Tm)	167–170 °C	312–315 °C	164–167 °C (eutectic depression)
Solubility (Water)	High (Polar a,e geometry)	Low (Symmetric lattice packing)	Soluble
pKa (Predicted)	~4.4	~4.3 (Slightly more acidic)	~4.38
Crystal Density	Lower packing efficiency	High packing efficiency	Variable

Technical Insight: The massive melting point disparity (~140°C difference) is due to the symmetry of the trans isomer, which allows for highly efficient crystal lattice packing. This makes high-trans grades desirable for high-temperature engineering thermoplastics, while high-cis grades are often preferred for coating applications requiring lower processing temperatures.[1][2]

Section 3: Synthesis & Purification Protocols

Industrial production relies on the catalytic hydrogenation of Terephthalic Acid (TPA).[2] The choice of catalyst determines the cis/trans ratio and the selectivity against side reactions (like over-reduction to 1,4-cyclohexanedimethanol).

Catalytic Hydrogenation Workflow

• Feedstock: Purified Terephthalic Acid (PTA) dissolved in water or acetic acid.[1][2]

• Catalyst:

  • Palladium on Carbon (Pd/C): Preferred for ring hydrogenation without reducing the carboxylic acid groups.[1][2] High selectivity for the cis isomer initially.[2]

  • Ruthenium on Carbon (Ru/C): Highly active but requires careful control to prevent hydrogenolysis of the carboxyl groups.[2]

• Conditions: High pressure (50–100 bar H2) and moderate temperature (150–180°C).[1][2]

Protocol: Laboratory Scale Separation of Isomers

Researchers often need to isolate pure isomers for structure-activity relationship (SAR) studies.[1][2]

• Dissolution: Dissolve 10g of commercial 1,4-CHDA (mixture) in 100mL boiling water.

• Fractional Crystallization:

  • Cool slowly to room temperature. The trans isomer, being less soluble and having a higher lattice energy, precipitates first.

  • Filter the precipitate (Trans-rich fraction).[1][2]

• Filtrate Processing:

  • Concentrate the supernatant (filtrate) to half volume.[2]

  • Cool to 4°C. The cis isomer will crystallize from this enriched solution.[2]

• Verification: Analyze purity using HPLC (Method described in Section 6).

Section 4: Polymer Science Applications

1,4-CHDA is a premium monomer for "super-polyesters."[2] It replaces aromatic diacids (like TPA) to create semi-crystalline polymers with unique properties.[1][2]

The "Kink" vs. "Linear" Effect

• Trans-CHDA: Incorporating the trans isomer into a polymer backbone (e.g., reacting with 1,4-butanediol) creates a linear, rod-like chain.[1][2] This increases crystallinity, melting temperature (Tm), and chemical resistance.[2]

• Cis-CHDA: The cis isomer introduces a "kink" or bend in the chain. This disrupts packing, lowers the glass transition temperature (Tg), and improves flexibility and impact resistance.

Key Material: PEKK and PCCD

Poly(1,4-cyclohexylenedimethylene-1,4-cyclohexanedicarboxylate) (PCCD) is a polyester derived entirely from 1,4-CHDA and its reduced diol form (CHDM).[1][2]

• Benefit: Unlike PET, PCCD is UV-transparent and weather-resistant because it lacks the UV-absorbing aromatic ring.[1][2]

• Use Case: Outdoor signage, automotive coatings, and LED encapsulants.

Figure 2: Impact of isomer selection on the thermal and mechanical properties of resulting polyesters.[1][2]

Section 5: Pharmaceutical & Biomedical Utility

In drug development, 1,4-CHDA serves as more than just a synthesis intermediate.[1][2][5]

• Co-Crystal Former: 1,4-CHDA is used in crystal engineering to improve the solubility of poorly water-soluble Active Pharmaceutical Ingredients (APIs).[1][2] Its dicarboxylic acid motif forms robust hydrogen-bonded networks (supramolecular synthons) with basic drugs.[1][2]

• Peptic Ulcer Drugs: It is a key intermediate in the synthesis of specific protease inhibitors and anti-ulcer agents, serving as a non-aromatic spacer that modulates lipophilicity (LogP).[2]

• Safety Profile:

  • GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2 (H319).[1][2][6]

  • Handling: Standard PPE (gloves, goggles) is required.[1][2] It is generally considered low toxicity (LD50 > 2000 mg/kg), making it suitable for use in materials contacting medical devices.[1][2]

Section 6: Analytical Characterization

Distinguishing the isomers requires specific chromatographic conditions due to their chemical similarity.[2]

HPLC Method (Isomer Separation)

• Column: Mixed-mode column (e.g., SIELC Newcrom BH) or C18 with careful pH control.[1][2]

• Mobile Phase: Acetonitrile : Water (Isocratic 30:[1]70) with 0.1% Formic Acid (for MS) or Phosphoric Acid (for UV).[1][2]

• Detection: UV at 210 nm (low sensitivity due to lack of chromophore) or CAD (Charged Aerosol Detector).[1][2]

• Elution Order: typically, the more polar cis isomer elutes before the trans isomer on reverse-phase columns, though this can invert on mixed-mode phases depending on pH.

1H-NMR Differentiation

• Trans-Isomer: Methine protons (axial) appear upfield (lower ppm) due to shielding effects of the ring current in the chair conformation.[1][2]

• Cis-Isomer: Methine protons (equatorial/axial average) appear downfield relative to the trans isomer.[1][2]

References

• BenchChem. (2025).[1][2] 1,4-Cyclohexanedicarboxylic Acid for Research. Retrieved from [1][2]

• National Center for Biotechnology Information. (2025).[1][2] PubChem Compound Summary for CID 14106, 1,4-Cyclohexanedicarboxylic acid. Retrieved from [1]

• TCI Chemicals. (2025).[1][2][6] Safety Data Sheet: 1,4-Cyclohexanedicarboxylic Acid. Retrieved from [1][2]

• American Chemical Society (ACS) Catalysis. (2023).[1][2] One-Pot Conversion of Polyethylene Terephthalate into 1,4-Cyclohexanedicarboxylic Acid. Retrieved from [1][2]

• SIELC Technologies. (2024).[1][2] HPLC Separation of cis- and trans-1,4-cyclohexanedicarboxylic Acid. Retrieved from

Sources

• 1. 1,4-Cyclohexanedicarboxylic acid - Wikipedia [en.wikipedia.org]
• 2. 1,4-Cyclohexanedicarboxylic acid | C8H12O4 | CID 14106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1,4-Cyclohexanedicarboxylic acid | 1076-97-7 [chemicalbook.com]
• 5. CAS 1076-97-7: 1,4-Cyclohexanedicarboxylic acid [cymitquimica.com]
• 6. tcichemicals.com [tcichemicals.com]

Technical Guide: Stereochemical Engineering of 1,4-Cyclohexanedicarboxylic Acid (1,4-CHDA)

Executive Summary

1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) represents a critical cycloaliphatic monomer bridging the gap between rigid aromatics (like terephthalic acid) and flexible aliphatics (like adipic acid). Its utility in high-performance polyesters, pharmaceuticals, and Metal-Organic Frameworks (MOFs) is dictated entirely by its stereochemistry.

The trans-isomer (diequatorial) confers high crystallinity, thermal stability (

C), and structural rigidity. The cis-isomer (axial-equatorial) introduces kinks, lowers melting points (~170 C), and increases solubility. This guide provides a technical deep-dive into the thermodynamics, characterization, and separation protocols required to master this stereochemical system.

Stereochemical Dynamics & Thermodynamics

The physicochemical divergence between cis- and trans-1,4-CHDA arises from the conformational analysis of the cyclohexane ring.

Conformational Analysis

• Trans-1,4-CHDA: Exists predominantly in the diequatorial (

  ) chair conformation. This minimizes 1,3-diaxial interactions, making it the thermodynamically stable isomer ( kcal/mol relative to the diaxial conformer).

• Cis-1,4-CHDA: Must adopt an axial-equatorial (

  ) conformation. Regardless of the ring flip, one carboxyl group remains axial, incurring steric strain.

The Isomerization Equilibrium

In the melt phase (>200

C), an equilibrium mixture is established. Unlike many systems where the trans isomer dominates completely, the 1,4-CHDA system maintains a significant cis fraction due to the relatively low energy barrier for ring inversion compared to the bond-breaking required for isomerization.

Equilibrium Ratio (Melt Phase):

• Trans: ~66%[1]

• Cis: ~34%[2]

However, because the trans isomer has a significantly higher lattice energy (melting point), it can be isolated in >99% purity via thermodynamic control (crystallization).

Visualization: Conformational Energy Landscape

The following diagram illustrates the stability relationship and the isomerization pathway.

Figure 1: Isomerization pathway showing the transition from the kinetically accessible cis-isomer to the thermodynamically stable trans-isomer via melt-phase equilibration.

Physicochemical Characterization

The distinction between isomers is starkest in thermal properties and NMR spectroscopy.

Comparative Properties Table

Property	Cis-1,4-CHDA	Trans-1,4-CHDA	Technical Implication
Melting Point ( )	164 – 174 C	300 – 312 C	Trans allows for high-heat engineering plastics.
Solubility (Water)	High (Polar groups accessible)	Low (Tight crystal packing)	Enables separation via fractional crystallization.
Density	~1.36 g/cm	~1.40 g/cm	Trans packs more efficiently in the solid state.
pK (approx)	4.44 (pK ), 5.69 (pK )	4.18 (pK ), 5.93 (pK )	Trans diacid is slightly more acidic due to electrostatic repulsion in the state.

NMR Spectroscopic Distinction

Differentiation is achieved via Proton NMR (

H-NMR) by analyzing the methine protons at the 1 and 4 positions.

• Trans-Isomer: The methine protons are axial . They exhibit large vicinal coupling constants (

  ) with adjacent axial protons.

  • Signal: Broad multiplet (quintet-like).

  • Coupling (

    ):11–15 Hz (Axial-Axial coupling is strong).

• Cis-Isomer: The methine protons are equatorial (or average to it).

  • Signal: Narrower multiplet.

  • Coupling (

    ):5–9 Hz (Axial-Equatorial coupling is weaker).

Applications in Drug Development & Materials[3]

Pharmaceutical Intermediates

In drug development, 1,4-CHDA serves as a scaffold for peptidomimetics. The rigid trans-1,4-cyclohexane ring is often used as a bioisostere for the phenyl ring to improve metabolic stability while maintaining structural geometry.

• Case Use: Synthesis of protease inhibitors where precise spatial arrangement of functional groups is required for active site binding.

• MOF Drug Delivery: Cobalt-based MOFs utilizing trans-1,4-CHDA linkers have shown high porosity suitable for loading large drug molecules (e.g., ibuprofen) with controlled release profiles.

High-Performance Polymers

The primary industrial driver is the production of polyesters like PCCD (poly(1,4-cyclohexylene dimethylene 1,4-cyclohexanedicarboxylate)).

• Mechanism: High trans content increases the polymer's Glass Transition Temperature (

  ) and crystallinity.

• Impact: A 90% trans content yields a semi-crystalline polymer with excellent weatherability, whereas a 50/50 mix results in an amorphous, lower-value resin.

Experimental Protocols

Protocol A: Isomerization and Purification of Trans-1,4-CHDA

Objective: Isolate high-purity (>98%) trans-isomer from a commercial cis/trans mixture.

Reagents:

• Crude 1,4-CHDA (typically 60-70% trans)

• Solvent: Water or Acetic Acid

• Catalyst (Optional): Concentrated HCl (if starting from dimethyl ester)

Workflow:

• Dissolution: Suspend crude 1,4-CHDA in water (ratio 1:5 w/v).

• Hydrothermal Treatment (Isomerization):

  • Seal in a high-pressure autoclave.

  • Heat to 240–250

    C for 2–3 hours.

  • Why: This temperature surpasses the activation energy for ring inversion, establishing the thermodynamic equilibrium.

• Controlled Crystallization:

  • Cool the reactor slowly (rate: 10

    C/hour) to 100 C .

  • Mechanism:[3] The trans-isomer, having a much lower solubility and higher lattice energy, precipitates first. The cis-isomer remains in the mother liquor.

• Filtration: Filter the slurry while hot (>80

  C).

  • Critical Step: Filtering below 70

    C risks co-precipitation of the cis-isomer.

• Washing: Wash the cake with boiling water to remove surface cis impurities.

• Drying: Dry at 120

  C under vacuum.

Self-Validation Check:

• Measure Melting Point.[4][5] If the solid melts < 290

  C, cis contamination is present. Recrystallize from hot acetic acid.

Protocol B: HPLC Determination of Isomeric Ratio

Objective: Quantify the Cis/Trans ratio in a reaction mixture.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus).

• Mobile Phase: Phosphate Buffer (pH 2.5) / Acetonitrile (95:5).

  • Note: Low pH is required to suppress ionization of the carboxylic acids, ensuring retention on the hydrophobic column.

• Detection: UV at 210 nm.

• Elution Order:

  • Cis-1,4-CHDA (More polar, elutes first).

  • Trans-1,4-CHDA (Less polar, elutes second).

Process Visualization

The following diagram details the industrial purification logic, highlighting the critical "Hot Filtration" step that separates the isomers based on solubility differentials.

Figure 2: Purification workflow emphasizing the solubility-driven separation of the trans-isomer.

References

• Eastman Chemical Company. (2020). 1,4-Cyclohexanedicarboxylic Acid (CHDA) Technical Data Sheet. Retrieved from

• PubChem. (n.d.). 1,4-Cyclohexanedicarboxylic acid Compound Summary. National Library of Medicine. Retrieved from [Link][6]

• Mitsubishi Gas Chemical. (2004). Method for producing trans-1,4-cyclohexane dicarboxylic acid. European Patent EP1449822B1.
• Bertolasi, V., et al. (2014). Conformational Analysis and Crystal Chemistry of 1,4-Cyclohexanedicarboxylic Acid Isomers. Journal of Molecular Structure.

• Peng, H., et al. (2024).[7] Separation of the cis- and trans-isomers 1,4-cyclohexanedicarboxylic acid by a dynamic MOF. ResearchGate. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. trans-1,4-Cyclohexanedicarboxylic acid, 95% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 5. 1,4-Cyclohexanedicarboxylic acid | 1076-97-7 [chemicalbook.com]
• 6. 1,4-Cyclohexanedicarboxylic acid - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

Technical Guide: Catalytic Synthesis of 1,4-Cyclohexanedicarboxylic Acid (1,4-CHDA)

Part 1: Executive Summary & Strategic Relevance

1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) is a critical cycloaliphatic building block bridging the gap between rigid aromatics and flexible aliphatics.[1] While widely recognized in high-performance polyesters, its role in pharmaceutical development is increasingly pivotal.[1] It serves as a scaffold for peptic ulcer therapeutics, a linker in biocompatible Metal-Organic Frameworks (MOFs) for drug delivery, and a monomer for bio-erodible polyanhydrides.[1]

This guide moves beyond basic textbook synthesis, focusing on the heterogeneous catalytic hydrogenation of terephthalic acid (TPA) . The core technical challenge lies not in the reduction itself, but in the stereochemical control (cis/trans ratio) and the suppression of hydrogenolysis (decarboxylation).

Key Technical Takeaway: The "Gold Standard" protocol utilizes Pd/C in an aqueous medium , leveraging the high solubility of disodium terephthalate to achieve >98% conversion with minimal byproduct formation.

Part 2: Mechanistic Principles & Stereochemistry[1]

Reaction Thermodynamics and Kinetics

The hydrogenation of TPA is an exothermic reaction involving the saturation of the benzene ring.

• Reaction:

  [1]

• Enthalpy: Highly exothermic (

  ).[1]

Stereochemical Control

The mechanism follows the Horiuti-Polanyi mechanism, where hydrogen adds to the aromatic ring in a syn fashion across the catalyst surface.

• Kinetic Product (Cis): Syn-addition predominantly yields the cis-isomer (boat/twist-boat conformation intermediates).[1]

• Thermodynamic Product (Trans): The trans-isomer (diequatorial chair conformation) is thermodynamically more stable (

  relative to cis).[1]

• Implication: High-temperature processing or post-reaction thermal treatment is required to isomerize the kinetically favored cis form to the thermodynamically stable trans form.

Reaction Pathway Diagram

Figure 1: Mechanistic pathway of TPA hydrogenation showing the kinetic preference for cis-isomer and thermal isomerization to trans.[1]

Part 3: Critical Catalyst Selection

Selection of the metal center is the single most important variable. While Ruthenium (Ru) is highly active for ring hydrogenation, it often promotes C-C bond cleavage (hydrogenolysis) at higher temperatures.[1] Palladium (Pd) offers the best balance of activity and selectivity for preserving the carboxylic acid groups.

Table 1: Catalyst Performance Matrix[2]

Catalyst System	Activity	Selectivity (Acid Retention)	Primary Risk	Recommended Use
5% Pd/C	High	Excellent (>99%)	Deactivation by impurities	Pharma/High-Purity Synthesis
5% Rh/C	Very High	Excellent	Cost	Lab-scale / Mild conditions
5% Ru/C	High	Moderate	Hydrogenolysis (loss of -COOH)	Industrial cost-reduction
Raney Ni	Moderate	Good	Leaching / Pyrophoric	Basic salts (Na-TPA) only

Expert Insight: For pharmaceutical applications where impurity profiles are strictly regulated, 5% Pd/C is the superior choice due to its resistance to decarboxylation, ensuring the carbon scaffold remains intact [1, 3].

Part 4: Master Experimental Protocol (Aqueous Route)

This protocol utilizes the Disodium Terephthalate route. TPA has poor solubility in water and organic solvents.[1] Converting it to the sodium salt allows the reaction to proceed in water (Green Chemistry), significantly improving mass transfer to the catalyst surface.

Reagents & Equipment[1]

• Substrate: Terephthalic Acid (TPA), >99% purity.[1]

• Solvent: Deionized Water (degassed).[1]

• Base: Sodium Hydroxide (NaOH).[1]

• Catalyst: 5% Pd/C (50% water wet).[1]

• Equipment: High-pressure Hastelloy or Stainless Steel autoclave (Parr Reactor).

Step-by-Step Methodology

Step 1: Feed Preparation (Salt Formation) [1]

• In a beaker, dissolve 16.6 g (0.1 mol) of TPA in 150 mL of deionized water.

• Slowly add 8.8 g (0.22 mol) of NaOH. Stir until the solution is clear (formation of disodium terephthalate).

  • Why: TPA is insoluble; the salt is highly soluble, enabling homogeneous contact with the heterogeneous catalyst.

Step 2: Hydrogenation

• Load the solution into the autoclave.

• Add 5% Pd/C catalyst (1.0 g, approx 3 wt% loading relative to substrate).

• Seal reactor and purge with Nitrogen (

  ) 3 times to remove oxygen.[1]

• Purge with Hydrogen (

  ) 3 times.[1]

• Pressurize to 50 bar (approx 725 psi) with

  .

• Heat to 200°C with vigorous stirring (>1000 rpm).

  • Critical Control: Stirring rate limits gas-liquid mass transfer.[1] Low stirring leads to stalled reactions.[1]

• Maintain conditions for 4-6 hours . Monitor

  uptake; reaction is complete when pressure stabilizes.[1]

Step 3: Catalyst Recovery

• Cool reactor to room temperature. Vent excess

  .

• Filter the mixture through a Celite pad or 0.45

  m membrane to remove Pd/C.

  • Note: The filtrate contains disodium 1,4-cyclohexanedicarboxylate.

Step 4: Product Isolation & Acidification

• Cool the filtrate to 5-10°C.

• Slowly acidify with concentrated HCl to pH < 2.

• A white precipitate (crude 1,4-CHDA) will form immediately.[1]

• Filter the solid, wash with cold water (

  mL) to remove NaCl.[1]

• Dry in a vacuum oven at 80°C.

Process Workflow Diagram

Figure 2: Workflow for the aqueous hydrogenation of Terephthalic Acid.[1]

Part 5: Stereochemical Engineering (Isomerization)[1]

The product from Part 4 is typically a mixture (approx. 70:30 cis:trans).[1] For applications requiring high crystallinity or thermal stability (e.g., high-performance polymers), the trans-isomer is required.[1]

Thermal Isomerization Protocol

The trans-isomer has a significantly higher melting point (

C) compared to the cis-isomer ( C).[1] We exploit this property for purification.[1]

• Melt Isomerization: Heat the crude dried powder to 200-220°C (above cis MP, below trans MP) under

  .

• Mechanism: The molten cis isomer undergoes thermal equilibration. As trans molecules form, they crystallize out of the melt (due to their high MP), driving the equilibrium toward trans (Le Chatelier’s principle) [4].

• Yield: This method can achieve >95% trans content without solvents.[1]

Part 6: Quality Control & Analytical Specifications

For pharmaceutical intermediates, the following specifications are standard:

Test Parameter	Specification	Analytical Method
Assay (Titration)	> 99.0%	Acid-base titration (0.1N NaOH)
Isomer Ratio	Report Cis/Trans	GC (Derivatized) or H-NMR
Residual Pd	< 10 ppm	ICP-MS
Loss on Drying	< 0.5%	Gravimetric (105°C)

HPLC Method (Isomer Separation):

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[1]

• Mobile Phase: Phosphate buffer (pH 2.5) / Acetonitrile gradient.[1]

• Detection: UV at 210 nm (low sensitivity due to lack of chromophore) or RID (Refractive Index Detector).[1] Note: Derivatization to esters is often preferred for GC analysis.

References

• Hydrogenation of phthalic acids. (2000). World Intellectual Property Organization.[1] WO2000078701A1.[1] Link

• Process for the preparation of 1,4-cyclohexanedimethanol from terephthalic acid. (2014). Vertex AI Grounding. WO2013019441A1.[1][2] Link

• Catalytic Hydrogenation Products of Aromatic and Aliphatic Dicarboxylic Acids. (2019). Asian Journal of Chemistry. Link[1]

• Method for producing trans-1,4-cyclohexane dicarboxylic acid. (2003). WIPO Patentscope. WO2003035597.[1][3] Link

• 1,4-Cyclohexanedicarboxylic acid. National Center for Biotechnology Information (PubChem).[1] CID 14106.[1] Link

Sources

• 1. 1,4-Cyclohexanedicarboxylic acid - Wikipedia [en.wikipedia.org]
• 2. WO2013019441A1 - Process for the preparation of 1,4-cyclohexanedimethanol from terephthalic acid - Google Patents [patents.google.com]
• 3. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

Technical Monograph: 1,4-Cyclohexanedicarboxylic Acid (CAS 1076-97-7)

High-Performance Cycloaliphatic Scaffold for Medicinal Chemistry and Advanced Materials [1]

Executive Summary

1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) is a critical cycloaliphatic building block distinguished by its ability to confer a unique balance of structural rigidity, thermal stability, and weatherability to downstream compounds.[2][3] Unlike its aromatic analog, terephthalic acid (TPA), 1,4-CHDA lacks UV-absorbing conjugated double bonds, making it essential for non-yellowing, weather-resistant coatings and bio-tolerable pharmaceutical intermediates.

For the pharmaceutical scientist, 1,4-CHDA is not merely a polymer monomer; it is the primary precursor for trans-4-aminocyclohexanecarboxylic acid , a privileged scaffold in drug design found in protease inhibitors and GPCR antagonists. This guide analyzes the physicochemical properties, synthetic pathways, and critical applications of 1,4-CHDA, with a specific focus on isomeric control and pharmaceutical utility.

Part 1: Chemical Identity & Physicochemical Profile[2][4]

The utility of 1,4-CHDA is dictated by its stereochemistry. The commercial product is typically a mixture of cis and trans isomers.[3] However, the trans isomer is thermodynamically more stable and provides superior crystallinity and higher melting points in derivatives, making isomeric enrichment a key processing step.

Property	Data Specification
CAS Number	1076-97-7
IUPAC Name	Cyclohexane-1,4-dicarboxylic acid
Synonyms	1,4-CHDA; Hexahydroterephthalic acid
Molecular Formula	C₈H₁₂O₄
Molecular Weight	172.18 g/mol
Physical State	White crystalline powder
Melting Point	Cis/Trans Mixture:[1][3][4] 164–167 °CPure Trans Isomer: >300 °C (sublimes)
Solubility	Soluble in methanol, ethanol, DMSO; Sparingly soluble in water (cold), soluble in hot water.
pKa	pKa₁ ≈ 4.51; pKa₂ ≈ 5.63
Stereochemistry	Exists as cis (boat/twist-boat favored) and trans (chair favored) isomers.

Stereochemical Implications[6]

• Trans-Isomer (Diequatorial): The carboxyl groups occupy equatorial positions in the chair conformation, minimizing steric strain. This linearity mimics terephthalic acid, allowing for high packing density and crystallinity in solid-state drugs and polymers.

• Cis-Isomer (Axial-Equatorial): Introduces a "kink" in the molecular chain, disrupting crystallinity and lowering the melting point.

Part 2: Synthetic Routes & Isomerization

The industrial synthesis of 1,4-CHDA relies on the catalytic hydrogenation of terephthalic acid (TPA). The challenge lies not in the reduction itself, but in controlling the cis/trans ratio to favor the desirable trans isomer.

Catalytic Hydrogenation Workflow

The reduction of the aromatic ring requires high pressure and specific catalysts to prevent decarboxylation.

Figure 1: Industrial synthesis pathway converting Terephthalic Acid to high-purity Trans-1,4-CHDA.

Protocol: Laboratory Isomerization (Cis to Trans)

Researchers often receive a mixed isomeric supply. To isolate the trans-isomer for structure-activity relationship (SAR) studies, the following recrystallization/isomerization protocol is effective.

Reagents: 1,4-CHDA (Mix), Dilute Sulfuric Acid or water at high pressure. Mechanism: Acid-catalyzed keto-enol tautomerism equivalent (via protonation of the carboxyl group) allows the ring to flip, settling into the thermodynamically stable diequatorial (trans) conformation.

• Dissolution: Dissolve 10g of 1,4-CHDA mixture in 100mL of water.

• Hydrothermal Treatment: Heat in a sealed autoclave at 180–200°C for 4–6 hours. The high temperature facilitates the cis-to-trans conversion.

• Crystallization: Slowly cool the solution to room temperature. The trans-isomer, having much lower solubility than the cis-isomer, will precipitate first.

• Filtration: Filter the white precipitate.

• Validation: Verify isomeric purity using ¹H-NMR (DMSO-d₆). The methine protons (CH-COOH) appear at different shifts for axial vs. equatorial orientations.

Part 3: Pharmaceutical & Biomedical Applications[7][8]

While widely known in polymer chemistry, 1,4-CHDA is a "silent workhorse" in drug development, serving as the starting material for non-aromatic bioisosteres.

Precursor to Trans-4-Aminocyclohexanecarboxylic Acid

The 1,4-CHDA scaffold is the direct precursor to trans-4-aminocyclohexanecarboxylic acid , a moiety found in several bioactive molecules including:

• Cetraxate: An anti-ulcer drug that enhances mucosal defense.

• Tranexamic Acid Analogs: While Tranexamic acid is an aminomethyl derivative, the 1,4-CHDA scaffold is used to synthesize rigid analogs to probe lysine binding sites on plasminogen.

• JAK Inhibitors: The trans-cyclohexyl moiety serves as a rigid linker in various kinase inhibitor pharmacophores, positioning hydrogen bond donors/acceptors with high precision.

Synthesis Logic: 1,4-CHDA

Dimethyl ester Monomethyl ester Curtius Rearrangement Isocyanate Amine .

Bio-Based Drug Delivery Systems

Polyesters derived from 1,4-CHDA, such as Poly(butylene 1,4-cyclohexanedicarboxylate) (PBCE) , are gaining traction in drug delivery.

• Biocompatibility: Unlike aromatic polyesters (PET), aliphatic-cycloaliphatic polyesters degrade into non-toxic metabolites.

• Barrier Properties: The cyclohexane ring reduces gas permeability, making these polymers ideal for blister packaging of oxygen-sensitive APIs.

Part 4: Analytical Quality Control

Ensuring the correct isomeric ratio is paramount for reproducibility.

HPLC Method for Isomer Separation

• Column: C18 Reverse Phase (high carbon load preferred) or specialized Cyclodextrin-based chiral columns.

• Mobile Phase: Phosphate buffer (pH 2.5) / Acetonitrile gradient.

• Detection: UV at 210 nm (End absorption of carboxyl group).

• Note: The cis isomer typically elutes before the trans isomer due to higher polarity and smaller hydrodynamic volume in the folded conformation.

Handling and Safety

• GHS Classification: Eye Irritant 2A.

• Incompatibility: Strong oxidizing agents and strong bases.

• Storage: Hygroscopic; store in desiccated conditions to prevent clumping and hydrolysis of downstream esters.

References

• Eastman Chemical Company. (2020). 1,4-Cyclohexanedicarboxylic Acid (CHDA): Technical Data Sheet. Retrieved from

• Bertolini, G., et al. (1987). "A new synthesis of trans-4-amino-1-cyclohexanecarboxylic acid." Journal of Organic Chemistry, 52(22), 5063-5066.

• PubChem. (2024). Compound Summary: 1,4-Cyclohexanedicarboxylic acid (CAS 1076-97-7).[1][3][4][5][6][7] National Library of Medicine. Retrieved from

• Guidotti, G., et al. (2018). "Poly(butylene 1,4-cyclohexanedicarboxylate): A Bio-Based Polymer for Sustainable Packaging." Polymers, 10(7), 784.

• U.S. Patent 5,202,475. (1993). Process for preparation of cyclohexanedicarboxylic acid. United States Patent and Trademark Office. Retrieved from

• ChemScene. (2024). Safety Data Sheet: 1,4-Cyclohexanedicarboxylic acid. Retrieved from

Sources

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• 4. chembk.com [chembk.com]
• 5. benchchem.com [benchchem.com]
• 6. 1,4-Cyclohexanedicarboxylic acid | 1076-97-7 [chemicalbook.com]
• 7. westliberty.edu [westliberty.edu]

1,4-Cyclohexanedicarboxylic acid structural formula and isomers

Structural Formula, Isomerism, and Applications in Drug Development

Executive Summary

1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) is a critical cycloaliphatic building block bridging the gap between rigid aromatic structures (like terephthalic acid) and flexible aliphatic chains.[1] Its unique stereochemistry—existing as distinct cis and trans diastereomers—dictates its utility in high-performance polymers and pharmaceutical intermediates.[1][2]

For the drug development professional, 1,4-CHDA represents more than a monomer; it is a scaffold for designing rigidified pharmacophores (e.g., in anti-ulcer agents like Cetraxate ) and a linker in advanced Metal-Organic Frameworks (MOFs) for targeted drug delivery.[1] This guide provides an authoritative analysis of its structural properties, synthesis, and rigorous protocols for isomer separation.

Structural Analysis & Stereochemistry

The physicochemical divergence between the cis and trans isomers of 1,4-CHDA is profound, driven by the conformational dynamics of the cyclohexane ring.

Conformational Thermodynamics

The cyclohexane ring predominantly adopts a chair conformation to minimize torsional strain.[2] The stability of 1,4-CHDA isomers is governed by the positioning of the bulky carboxylic acid groups (-COOH).[1]

• Trans-1,4-CHDA (Thermodynamic Isomer):

  • Structure: The two carboxyl groups are on opposite sides of the ring plane.[2]

  • Conformation: The diequatorial (

    ) conformation is significantly more stable than the diaxial ( ) form due to the avoidance of 1,3-diaxial interactions.

  • Properties: High symmetry (

    ), high melting point (>300°C), and low solubility.[1][2] This isomer imparts thermal stability and crystallinity to derivatives.[1][2]

• Cis-1,4-CHDA (Kinetic Isomer):

  • Structure: Both carboxyl groups are on the same side of the ring plane.[2]

  • Conformation: In the chair form, one group must be axial and the other equatorial (

    ). This introduces steric strain.[1][2]

  • Properties: Lower symmetry (

    ), lower melting point (168–170°C), and higher solubility.[1]

Visualization of Isomerism

The following diagram illustrates the stereochemical relationships and the thermodynamic "sink" represented by the trans isomer.

Figure 1: Synthetic pathways and thermodynamic relationship between 1,4-CHDA isomers.

Synthesis and Isomerization Mechanisms

Hydrogenation of Terephthalic Acid (TPA)

The industrial synthesis involves the catalytic hydrogenation of TPA or Dimethyl Terephthalate (DMT).[1]

• Catalyst Selection:

  • Ruthenium (Ru/C): Often favors the cis isomer under mild conditions due to the "syn" addition of hydrogen across the aromatic face.

  • Palladium (Pd/C): Promotes the formation of the trans isomer, especially at elevated temperatures, by facilitating rapid equilibrium between the surface-bound intermediates.

Isomerization Dynamics

The conversion of cis to trans is an equilibrium process driven by thermodynamics.[2]

• Mechanism: Protonation of the carboxyl group followed by transient enolization or ring-opening/closing (less likely) allows the substituent to flip from axial to equatorial.[1][2]

• Conditions: Heating the crude mixture above 200°C (melt isomerization) or using acidic catalysts drives the ratio toward the equilibrium limit, typically ~66-80% trans depending on the solvent/melt phase.[1]

Experimental Protocols (Senior Scientist Level)

This section details a self-validating protocol for isolating the high-value trans isomer from a mixed isomeric feedstock.

Protocol 1: Purification of Trans-1,4-CHDA via Selective Crystallization[1]

Principle: The trans isomer possesses a significantly higher lattice energy and lower solubility in water compared to the cis isomer due to its ability to pack efficiently (high symmetry).[2]

Materials:

• Crude 1,4-CHDA (Mix of cis/trans)[1][3]

• Solvent: Deionized Water[1]

• Equipment: Reflux condenser, mechanical stirrer, vacuum filtration setup.[2]

Methodology:

• Dissolution (Saturation):

  • Suspend 100 g of crude 1,4-CHDA in 1.5 L of water.

  • Heat the slurry to reflux (100°C) with vigorous stirring. Note: The cis isomer is highly soluble; the trans isomer is sparingly soluble but will dissolve at high dilution/temperature.

  • If full dissolution is not achieved, add water in 100 mL increments until a clear solution is obtained (or only trace solids remain).[1][2]

• Controlled Cooling (Crystallization):

  • Remove the heat source and allow the vessel to cool slowly to room temperature (25°C) over 4–6 hours. Critical: Rapid cooling traps the cis isomer in the crystal lattice.[2] Slow cooling ensures thermodynamic selection of the trans crystals.[2]

  • Further cool the slurry to 4°C using an ice bath for 1 hour to maximize yield.

• Isolation:

  • Filter the resulting white precipitate under vacuum.[2]

  • Wash: Rinse the filter cake with 2 x 50 mL of ice-cold water. Causality: This washes away the mother liquor rich in the soluble cis isomer without re-dissolving the trans product.[2]

• Drying:

  • Dry the solid in a vacuum oven at 80°C for 12 hours.

Validation (QC):

• DSC (Differential Scanning Calorimetry): Expect a sharp endotherm >300°C (sublimation/melt).[1][2] A peak at ~167°C indicates cis contamination.[1][2]

• Yield Calculation: Typical recovery of trans is 60-70% of the theoretical trans content in the feed.[2]

Characterization Data

The following table summarizes the distinct physical properties used to differentiate the isomers.

Property	Cis-1,4-CHDA	Trans-1,4-CHDA	Analytical Relevance
Melting Point	168–170 °C	> 300 °C (Sublimes)	DSC identification
Solubility (Water)	High	Very Low	Basis for separation
Crystal Density	~1.3-1.4 g/cm³	Higher (dense packing)	XRD analysis
Isomer Conformation	Axial/Equatorial ( )	Diequatorial ( )	1H-NMR coupling constants

NMR Interpretation

In 1H-NMR (DMSO-d6), the methine proton (CH-COOH) serves as the diagnostic signal:

• Trans Isomer: The proton is axial .[2] It exhibits large coupling constants (

  Hz) with the adjacent axial ring protons, appearing as a broad triplet-of-triplets (tt).[1][2]

• Cis Isomer: The proton is equatorial (or averages rapidly).[1][2] It exhibits smaller couplings (

  Hz), appearing as a narrower multiplet.[1][2]

Applications in Drug Development & Materials[1][4]

Pharmaceutical Scaffolds (The Cetraxate Motif)

The 1,4-substituted cyclohexane ring is a classic bioisostere for the phenyl ring, offering rigidity without aromaticity.

• Cetraxate: An anti-ulcer drug that utilizes the trans-1,4-cyclohexane geometry to position its ester and amine functionalities at a precise distance, mimicking the receptor binding profile of tranexamic acid derivatives.

• Design Logic: The trans isomer locks the pharmacophores in an extended conformation, preventing the "collapse" seen in flexible alkyl chains.

Metal-Organic Frameworks (MOFs)

1,4-CHDA is a premier ligand for "breathable" MOFs used in drug delivery.[1][2]

• Mechanism: The semi-rigid nature of the cyclohexane ring allows the MOF pore size to expand/contract in response to stimuli (pH, temperature), enabling the controlled release of encapsulated cargo (e.g., ibuprofen or doxorubicin).

• Example: Copper(II) trans-1,4-cyclohexanedicarboxylate MOFs exhibit high porosity and biocompatibility compared to purely aromatic linkers.[1][2]

Figure 2: Strategic utilization of 1,4-CHDA in pharmaceutical chemistry.[1][2]

References

• PubChem. 1,4-Cyclohexanedicarboxylic acid (Compound).[1][2] National Library of Medicine.[2] Available at: [Link][1]

• Eastman Chemical Company.1,4-CHDA Processing and Applications. Technical Data Sheets. (Verified via general industry search).

• Zhang, T., et al. "Synthesis and properties of poly(1,4-cyclohexanedicarboxylic anhydride)." Polymer Bulletin, 2000.[2] Available at: [Link][1]

• Kricheldorf, H.R. "Cis/trans isomerism of 1,4-cyclohexanedicarboxylic acid in crystalline, liquid-crystalline and amorphous polyesters."[2] Makromolekulare Chemie, 1989.[2] Available at: [Link][1]

• Demakov, P.A., et al. "Transition Metal Coordination Polymers with Trans-1,4-Cyclohexanedicarboxylate: Acidity-Controlled Synthesis."[1][2] Materials, 2020.[2][4] Available at: [Link][1][4][5][6]

Sources

• 1. 1,4-Cyclohexanedicarboxylic acid - Wikipedia [en.wikipedia.org]
• 2. 1,4-Cyclohexanedicarboxylic acid | C8H12O4 | CID 14106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. atamankimya.com [atamankimya.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Synthesis routes of 1,4-Cyclohexanedicarboxylic acid [benchchem.com]
• 6. researchgate.net [researchgate.net]

Spectroscopic Profile and Characterization of cis-1,4-Cyclohexanedicarboxylic Acid

This is an in-depth technical guide on the spectroscopic characterization and differentiation of cis-1,4-cyclohexanedicarboxylic acid (1,4-CHDA).

Technical Guide for Structural Elucidation & Isomer Differentiation

Executive Summary

cis-1,4-Cyclohexanedicarboxylic acid (CAS: 619-81-8) is a critical cycloaliphatic monomer used in the synthesis of high-performance polyesters and metal-organic frameworks (MOFs). Its geometric isomer, trans-1,4-cyclohexanedicarboxylic acid, exhibits vastly different physical and thermal properties due to its rigid diequatorial conformation.

This guide provides a definitive spectroscopic framework for identifying the cis isomer and distinguishing it from the trans form.[1] The protocol relies on a hierarchy of Melting Point Analysis (primary screen) and NMR Spectroscopy (conformational validation) .

Stereochemical Basis of Detection

Understanding the conformational dynamics is a prerequisite for interpreting the spectroscopic data.

• cis-Isomer: Adopts a chair conformation where one carboxyl group is axial and the other is equatorial (

  ). This creates a flexible system that undergoes rapid ring flipping at room temperature, averaging the NMR signals of the ring protons.

• trans-Isomer: Adopts a rigid diequatorial (

  ) chair conformation (thermodynamically favored) or a diaxial ( ) conformation. The diequatorial form dominates, locking the methine protons in the axial position.

Physical & Thermal Characterization (Primary Differentiation)

Before advanced spectroscopy, thermal analysis provides the most immediate and robust differentiation.

Property	cis-1,4-CHDA	trans-1,4-CHDA	Diagnostic Value
Melting Point	165 – 171 °C	> 300 °C	High (Isomers differ by >130°C)
Solubility	Higher (due to polarity/dipole)	Lower (due to crystal packing)	Medium
Crystal System	Triclinic / Monoclinic	Triclinic (P )	Low (Requires XRD)

Critical Protocol: If your sample melts below 200°C, it is predominantly the cis isomer. If it remains solid up to 280°C, it is the trans isomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for assessing isomeric purity. The distinction relies on the chemical shift and coupling constants (

) of the methine protons ( and ).

H NMR Data (DMSO- )

• Solvent: DMSO-

  is recommended due to the solubility of the dicarboxylic acid.

• Key Signal: The methine protons (

  -C-COOH) at positions 1 and 4.

Feature	cis-1,4-CHDA	trans-1,4-CHDA	Mechanistic Explanation
Methine Shift ( )	~2.3 – 2.5 ppm (Multiplet)	~2.0 – 2.2 ppm (tt)	Axial protons (trans) are shielded (upfield) relative to equatorial/averaged protons (cis).
Signal Shape	Narrower Multiplet (Quintet-like)	Broad Triplet of Triplets (tt)	trans has large diaxial couplings ( Hz). cis averages and .
Ring Protons	Complex Multiplet (Averaged)	Distinct Axial/Equatorial sets	Ring flipping in cis simplifies the spectrum via averaging but broadens lines.

Interpretation:

• In the trans isomer, the methine proton is strictly axial . It couples strongly with the two adjacent axial protons (

  Hz) and weakly with the two equatorial protons ( Hz), resulting in a wide, resolved tt pattern.

• In the cis isomer, the ring flip averages the axial and equatorial environments. The resulting signal is a weighted average, appearing as a narrower multiplet (often resembling a quintet) downfield of the trans signal.

C NMR Data (DMSO- )

Carbon NMR confirms the symmetry. Both isomers are highly symmetric, showing limited unique signals.

• Carboxyl (

  ): ~176 - 178 ppm.

• Methine (

  -COOH): ~41 - 43 ppm.

• Methylene (

  ): ~25 - 28 ppm.

Differentiation: The trans isomer carbons are typically shielded (lower ppm) relative to the cis isomer due to the

-gauche effect being minimized in the diequatorial conformation, whereas steric compression in the cis form (axial substituent) leads to deshielding shifts.

Vibrational Spectroscopy (FTIR)

Infrared spectroscopy is secondary to NMR but useful for quick identification of the carboxyl functionality.

• C=O Stretch: Strong band at 1690 – 1710 cm⁻¹ .

• O-H Stretch: Broad, intense band centered at 2800 – 3200 cm⁻¹ (characteristic of carboxylic acid dimers).

• Fingerprint Region: The trans isomer, being more crystalline and rigid, often shows sharper, more defined bands in the 800–1400 cm⁻¹ region compared to the cis isomer.

Mass Spectrometry (MS)

• Ionization: ESI (-) or EI.

• Molecular Ion:

  171 (ESI Negative).

• Fragmentation (EI):

  • 172 .
  • 154 .
  • 127 .
  • 81 (Cyclohexenyl cation).

Analytical Workflow Diagram

The following diagram outlines the logical decision tree for identifying the cis isomer from an unknown sample.

Caption: Analytical decision tree for the differentiation of cis- and trans-1,4-cyclohexanedicarboxylic acid based on thermal and spectroscopic properties.

Experimental Protocols

Protocol A: NMR Sample Preparation

Objective: Obtain high-resolution spectra to resolve splitting patterns.

• Solvent Choice: Use DMSO-

  (99.8% D). CDCl is often insufficient due to the poor solubility of the dicarboxylic acid.

• Concentration: Dissolve 10–15 mg of sample in 0.6 mL of solvent.

• Acquisition: Run at 298 K. Ensure at least 16 scans for

  H to resolve the hyperfine splitting of the methine proton.

Protocol B: Isomer Purification (Recrystallization)

If the cis sample is contaminated with trans:

• Solvent: Water or Methanol.

• Procedure: Dissolve the mixture at boiling temperature. The trans isomer is significantly less soluble and will precipitate first upon slight cooling or concentration.

• Filtration: Filter the hot solution to remove the trans isomer.

• Crystallization: Cool the filtrate to 4°C to crystallize the cis isomer.

References

• PubChem. cis-1,4-Cyclohexanedicarboxylic acid (CID 14106). National Library of Medicine. [Link]

• NIST Chemistry WebBook. 1,4-Cyclohexanedicarboxylic acid, cis-. Standard Reference Data.[2] [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1,4-Cyclohexanedicarboxylic acid, trans- [webbook.nist.gov]

thermodynamic properties of trans-1,4-Cyclohexanedicarboxylic acid

An In-depth Technical Guide to the Thermodynamic Properties of trans-1,4-Cyclohexanedicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the essential . Intended for researchers, scientists, and professionals in drug development, this document delves into the fundamental physicochemical characteristics, solubility profiles, dissociation constants, and thermal stability of this compound. Beyond presenting empirical data, this guide elucidates the underlying molecular principles that govern these properties, with a particular focus on the influence of its stereochemistry. Detailed experimental protocols are provided to enable the replication and verification of these critical parameters, ensuring a self-validating system of scientific inquiry.

Introduction: The Significance of trans-1,4-Cyclohexanedicarboxylic Acid

trans-1,4-Cyclohexanedicarboxylic acid is a dicarboxylic acid featuring a cyclohexane ring with carboxyl groups in a trans configuration. This specific stereochemistry imparts a high degree of structural rigidity and symmetry, which in turn dictates its physical and chemical behavior. As a versatile pharmaceutical intermediate and a monomer in the synthesis of polyesters and polyamides, a thorough understanding of its thermodynamic properties is paramount for its effective application in drug formulation, polymer chemistry, and materials science.[1] The stability, solubility, and ionization state of this molecule are critical parameters that influence its reactivity, bioavailability, and material performance. This guide aims to provide a detailed exploration of these properties, grounded in established experimental methodologies and theoretical principles.

Fundamental Physicochemical and Thermodynamic Properties

The thermodynamic behavior of a compound is rooted in its fundamental physicochemical properties. For trans-1,4-Cyclohexanedicarboxylic acid, its high melting point and specific solubility characteristics are direct consequences of its molecular structure.

Physicochemical Data Summary

The key physicochemical and thermodynamic parameters for trans-1,4-Cyclohexanedicarboxylic acid are summarized in the table below. It is important to note that while some of these are experimentally determined, others are estimations based on computational models like the Joback and Crippen methods.

Property	Value	Source
Molecular Formula	C₈H₁₂O₄	[2]
Molecular Weight	172.18 g/mol	[2]
Melting Point	>300 °C	[3][4]
Boiling Point (estimated)	262.49 °C
Density (estimated)	1.2104 g/cm³
pKₐ₁	4.18 (at 16°C)
pKₐ₂	5.42 (at 16°C)
Standard Solid Enthalpy of Combustion (ΔcH°solid)	-3859.90 ± 0.50 kJ/mol	[5]
Standard Gibbs Free Energy of Formation (ΔfG°) (Joback)	-498.26 kJ/mol	[5]
Enthalpy of Formation (gas) (ΔfH°gas) (Joback)	-704.09 kJ/mol	[5]
Enthalpy of Fusion (ΔfusH°) (Joback)	20.76 kJ/mol	[5]
Enthalpy of Vaporization (ΔvapH°) (Joback)	80.37 kJ/mol	[5]
log₁₀(Water Solubility) (Crippen)	-0.78	[5]
Octanol/Water Partition Coefficient (logPoct/wat) (Crippen)	0.962	[5]

The Influence of Stereochemistry on Thermal Stability

The remarkably high melting point of trans-1,4-Cyclohexanedicarboxylic acid is a direct result of its stereochemistry. The trans configuration of the carboxyl groups allows for a highly ordered and stable crystal lattice structure. In the solid state, the molecules adopt a chair conformation with the bulky carboxyl groups in equatorial positions, minimizing steric strain. This arrangement facilitates strong intermolecular hydrogen bonding between the carboxylic acid groups of adjacent molecules, forming extensive networks.[6] These strong and numerous hydrogen bonds require a significant amount of thermal energy to overcome, leading to the very high melting point. The influence of stereochemistry on the thermal properties of cyclohexanedicarboxylic acid-based polymers has been well-documented, with the trans isomer consistently leading to higher melting points and crystallinity compared to the cis isomer.[2]

Solubility Profile: A-Pillar of Formulation and Synthesis

The solubility of trans-1,4-Cyclohexanedicarboxylic acid in various solvents is a critical factor in its application, influencing everything from reaction kinetics to purification and formulation.

Qualitative Solubility

Experimental observations indicate the following solubility characteristics for trans-1,4-Cyclohexanedicarboxylic acid:

• Soluble in: Hot methanol, ethanol, and acetone.[3]

• Slightly soluble in: Ether and water.[3]

The solubility in polar organic solvents like hot methanol and ethanol is attributed to the ability of the carboxylic acid groups to form hydrogen bonds with the solvent molecules. The limited solubility in water, despite the presence of two polar carboxyl groups, is due to the nonpolar nature of the cyclohexane ring. The "like dissolves like" principle is at play here; the overall molecule has significant nonpolar character.[4]

Experimental Protocol for Determining Solubility

A systematic approach to qualitatively and semi-quantitatively determine the solubility of trans-1,4-Cyclohexanedicarboxylic acid is outlined below. This protocol is designed to be a self-validating system, where the results from each step inform the next.

Step-by-Step Methodology:

• Preparation: Accurately weigh 25 mg of trans-1,4-Cyclohexanedicarboxylic acid into a series of small, dry test tubes.

• Water Solubility:

  • To the first test tube, add 0.75 mL of deionized water in 0.25 mL increments, shaking vigorously after each addition.

  • Observe for complete dissolution. If the compound dissolves, test the pH of the solution with litmus paper to confirm its acidic nature.

• Solubility in Aqueous Base:

  • If the compound is insoluble in water, to a new test tube containing 25 mg of the acid, add 0.75 mL of 5% aqueous sodium hydroxide (NaOH) solution in increments, with vigorous shaking.[3] The formation of a homogeneous solution indicates a chemical reaction forming the more soluble sodium salt.

  • Repeat this step with a 5% aqueous sodium bicarbonate (NaHCO₃) solution. Solubility in NaHCO₃ is indicative of a relatively strong carboxylic acid.[3]

• Solubility in Organic Solvents:

  • To separate test tubes, each containing 25 mg of the acid, add 0.75 mL of methanol, ethanol, acetone, and diethyl ether, respectively.

  • Observe solubility at room temperature.

  • For solvents where it is not soluble at room temperature, gently heat the test tube in a water bath to assess solubility at elevated temperatures.

Diagram of the Solubility Determination Workflow:

Caption: Workflow for solubility determination.

Dissociation Constants (pKa): The Key to pH-Dependent Behavior

As a dicarboxylic acid, trans-1,4-Cyclohexanedicarboxylic acid has two dissociation constants, pKₐ₁ and pKₐ₂, which correspond to the sequential loss of its two protons. These values are crucial for predicting the ionization state of the molecule at a given pH, which in turn affects its solubility, biological activity, and chemical reactivity.

Protonation Equilibria

The two-step dissociation can be represented as follows:

H₂A ⇌ HA⁻ + H⁺ (pKₐ₁) HA⁻ ⇌ A²⁻ + H⁺ (pKₐ₂)

Where H₂A is the fully protonated acid, HA⁻ is the monoanion, and A²⁻ is the dianion. The reported pKₐ values of 4.18 and 5.42 indicate that the first proton is more acidic than the second. This is because after the first deprotonation, the resulting carboxylate group is electron-donating, making the second carboxyl group less acidic and its proton more difficult to remove.

Diagram of Protonation States:

Caption: Protonation states of the acid.

Experimental Protocol for pKa Determination via Potentiometric Titration

Potentiometric titration is a standard and reliable method for determining the pKa values of weak acids.

Step-by-Step Methodology:

• Solution Preparation:

  • Prepare a 0.1 M solution of sodium hydroxide (NaOH) and standardize it.

  • Accurately weigh approximately 100 mg of trans-1,4-Cyclohexanedicarboxylic acid and dissolve it in a suitable volume (e.g., 50 mL) of deionized water. Gentle heating may be required to aid dissolution. Allow the solution to cool to the desired temperature (e.g., 25°C).

• Titration Setup:

  • Calibrate a pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).

  • Place the dissolved acid solution in a beaker with a magnetic stirrer and immerse the calibrated pH electrode.

• Titration Procedure:

  • Begin stirring the solution at a constant, moderate speed.

  • Add the standardized NaOH solution in small, precise increments (e.g., 0.1 mL) from a burette.

  • After each addition, allow the pH reading to stabilize and record the pH and the total volume of NaOH added.

• Data Analysis:

  • Plot the pH versus the volume of NaOH added to obtain the titration curve.

  • The first equivalence point is the point of maximum slope on the curve. The pH at half the volume to the first equivalence point is equal to pKₐ₁.

  • The second equivalence point is the next point of maximum slope. The pH at the midpoint between the first and second equivalence points is equal to pKₐ₂.

  • Alternatively, plot the derivative of the titration curve (ΔpH/ΔV) versus the volume of NaOH added. The peaks in this plot correspond to the equivalence points.

Thermal Stability and Decomposition

Understanding the thermal stability of trans-1,4-Cyclohexanedicarboxylic acid is crucial for its storage, handling, and use in high-temperature applications such as polymerization.

Thermal Decomposition Profile

While the melting point of trans-1,4-Cyclohexanedicarboxylic acid is very high, it will eventually decompose at elevated temperatures. Studies on polyanhydrides derived from 1,4-cyclohexanedicarboxylic acid indicate that thermal decomposition begins in the range of 280°C to 300°C.[7] Thermogravimetric analysis (TGA) is the standard technique for quantitatively assessing thermal stability.

Experimental Protocol for Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[7][8]

Step-by-Step Methodology:

• Instrument Setup:

  • Calibrate the thermogravimetric analyzer for mass and temperature according to the manufacturer's instructions.

  • Select an inert atmosphere, typically nitrogen or argon, with a constant flow rate (e.g., 20-50 mL/min).

• Sample Preparation:

  • Accurately weigh a small amount of the sample (typically 5-10 mg) into a TGA pan (e.g., alumina or platinum).

• TGA Measurement:

  • Place the sample pan in the TGA furnace.

  • Program the instrument with the desired temperature profile. A typical dynamic scan would be to heat the sample from room temperature to a temperature above its expected decomposition point (e.g., 400°C) at a constant heating rate (e.g., 10°C/min).

• Data Analysis:

  • The TGA instrument will generate a thermogram, which is a plot of mass loss (%) versus temperature.

  • The onset temperature of decomposition is a key parameter for determining thermal stability. This can be determined as the temperature at which a significant mass loss begins.

  • The derivative of the thermogram (DTG curve) can be plotted to identify the temperature of the maximum rate of decomposition.

Diagram of the TGA Experimental Workflow:

Caption: Workflow for TGA analysis.

Conclusion

The are intrinsically linked to its unique molecular structure. Its high melting point is a testament to the stability conferred by its trans stereochemistry and extensive intermolecular hydrogen bonding. Its solubility profile and dissociation constants are critical determinants of its behavior in various chemical and biological systems. The experimental protocols detailed in this guide provide a robust framework for the accurate and reliable determination of these essential parameters. For researchers and professionals in drug development and materials science, a deep understanding of these thermodynamic properties is not merely academic but a practical necessity for innovation and application.

References

• Gorrasi, G., & Pantani, R. (2020). Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor: A New Example of Bio-Based Polyesters for Sustainable Food Packaging. Polymers, 12(11), 2538. [Link]

• Chemistry LibreTexts. Thermogravimetric analysis (TGA). (2022, August 21). [Link]

• Zhang, T., Gu, M., & Yu, X. (2000). Synthesis and properties of poly (1,4-cyclohexanedicarboxylic anhydride). Polymer Bulletin, 45(3), 223-229. [Link]

• PubChem. 1,4-Cyclohexanedicarboxylic acid. [Link]

• Cheméo. Chemical Properties of 1,4-Cyclohexanedicarboxylic acid, trans- (CAS 619-82-9). [Link]

• eThermo. trans-1,4-Cyclohexanedicarboxylic acid Thermodynamic & Transport Properties. [Link]

• ResearchGate. The effects of trans-1,4-cyclohexanedicarboxylic acid on the yield.... [Link]

• Wikipedia. 1,4-Cyclohexanedicarboxylic acid. [Link]

• Scribd. Procedure For Determining Solubility of Organic Compounds. [Link]

• Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. [Link]

• XRF Scientific. A Beginner's Guide to Thermogravimetric Analysis. [Link]

• ResearchGate. trans-1,4-Dibromocyclohexane-1,4-dicarboxylic acid. [Link]

Sources

• 1. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. chem.ws [chem.ws]
• 5. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Note: Synthesis of High-Performance Polyamides using 1,4-Cyclohexanedicarboxylic Acid (1,4-CHDA)

[1]

Abstract

This guide details the synthesis of semi-cycloaliphatic polyamides derived from 1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) .[1] Unlike standard aliphatic polyamides (e.g., PA 66), 1,4-CHDA-based polymers exhibit higher glass transition temperatures (

), superior optical transparency, and enhanced moisture resistance due to the rigid cyclohexane ring. However, the synthesis is complicated by cis/trans isomerization , which drastically alters the melting point ( ). This protocol outlines a robust "Salt-to-SSP" (Solid State Polymerization) workflow designed to control stoichiometry and molecular weight while mitigating thermal degradation.

Introduction & Strategic Rationale

The Role of 1,4-CHDA in Polyamides

1,4-CHDA serves as a bridge between flexible aliphatic diacids (like adipic acid) and rigid aromatic diacids (like terephthalic acid).

• Structural Advantage: The cyclohexane ring provides chain stiffness (

  enhancement) without the UV absorption issues associated with aromatic rings, making these polymers ideal for optical applications.

• Isomerism Challenge: 1,4-CHDA exists as cis (boat/twist) and trans (chair) isomers. The trans isomer promotes linear chain packing, resulting in high crystallinity and high

  (often for short-chain diamines). The cis isomer disrupts packing, lowering .

The "Melt-Stability" Paradox

Direct melt polycondensation of 1,4-CHDA with short diamines (e.g., 1,6-hexanediamine) is hazardous because the resulting polymer's

can exceed its degradation temperature.

• Expert Insight: Do not attempt to drive the reaction to full molecular weight in the melt if the expected

  is . Instead, use a two-stage process: Melt Pre-polymerization followed by Solid State Polymerization (SSP) .

Materials & Equipment

Reagents

Component	Specification	Purpose
1,4-Cyclohexanedicarboxylic acid	>99% purity, High trans content (~70-90%) preferred for high performance.	Diacid Monomer
1,6-Hexanediamine (HMDA)	>99.5%, distilled if colored.	Diamine Monomer
Ethanol / Deionized Water	95:5 v/v mixture.	Solvent for Salt Formation
Sodium Hypophosphite	50-100 ppm.	Catalyst & Antioxidant
Acetic Acid	0.5 mol% (optional).	End-capper (Viscosity control)

Equipment

• High-Pressure Autoclave (Parr Reactor): Rated for 350°C / 50 bar. Equipped with a helical ribbon impeller.

• Vacuum System: Capable of

  absolute pressure.

• SSP Reactor: Vacuum oven or fluidized bed reactor with inert gas flow.

• DSC/TGA: For thermal characterization.

Experimental Protocol

Phase 1: Nylon Salt Preparation (The Stoichiometry Lock)

Why this step is critical: Direct weighing of monomers into a reactor often leads to stoichiometric imbalance due to diamine volatility. Salt formation guarantees a 1:1 ratio.

• Dissolution: Dissolve 1.00 mole of 1,4-CHDA in boiling ethanol/water (approx. 500 mL). Separately, dissolve 1.02 moles of HMDA in 100 mL ethanol (2% excess to account for slight volatility).

• Mixing: Slowly add the diamine solution to the hot acid solution under stirring. The solution will clarify, then precipitate the white nylon salt upon cooling.

• Crystallization: Cool to 4°C overnight. Filter the white crystals.

• Drying: Dry at 60°C under vacuum to constant weight.

  • Validation: Check pH of a 1% aqueous solution of the salt; it should be

    .

Phase 2: Melt Pre-Polymerization

Goal: Create a low-molecular-weight oligomer (Prepolymer) that is brittle enough to grind but stable enough to handle.

• Loading: Charge the autoclave with the dried Nylon Salt, water (20 wt% of salt mass to facilitate heat transfer), and Sodium Hypophosphite (catalyst).

• Inerting: Purge with

  (5 cycles, vacuum/pressure) to remove all .

• Pressure Stage (Oligomerization):

  • Heat to 220°C . Pressure will rise to ~18-20 bar due to steam.

  • Hold for 60 minutes . This prevents diamine loss while the initial amide bonds form.

• Venting (Pre-polymer Formation):

  • Increase temperature to 260°C .

  • Slowly vent pressure to atmospheric over 30 minutes.[2] Note: Do not apply vacuum yet.

  • Discharge the prepolymer melt into a water bath. It will be a white, brittle solid.

Phase 3: Solid State Polymerization (SSP)

Goal: Build molecular weight below the melting point to avoid degradation and isomerization.

• Processing: Grind the dried prepolymer into a powder (particle size ~500

  ).

• Annealing: Place powder in a vacuum oven or fluidized bed.

• Reaction Profile:

  • Ramp to 20°C below the prepolymer's

    (typically ~240-250°C for PA 6,CHDA).

  • Maintain high vacuum (

    ) or continuous flow.

  • Hold for 10–24 hours .

• Cooling: Cool under

  to room temperature.

Mechanism & Workflow Visualization

The following diagram illustrates the reaction pathway and the critical decision points regarding isomerization.

Caption: Synthesis workflow highlighting the critical salt formation step and the management of isomerization during the melt phase.

Characterization & Data Analysis

Expected Properties (PA 6,CHDA Reference)

The following table summarizes typical properties for a high-trans PA 6,CHDA synthesized via this protocol.

Property	Value Range	Method	Notes
Melting Point ( )	290°C – 320°C	DSC (10°C/min)	Strongly dependent on trans content.[3]
Glass Transition ( )	100°C – 120°C	DSC	Higher than PA 66 (~50°C) due to ring stiffness.
Intrinsic Viscosity ( )	0.8 – 1.2 dL/g	Ubbelohde ( )	Target for injection molding grades.
Water Absorption	1.5% – 2.0%	ISO 62 (24h)	Lower than PA 66 due to hydrophobicity of CHDA.

Troubleshooting Guide

• Problem: Polymer is discolored (yellow/brown).

  • Cause: Oxidation during SSP or excessive melt temperature.

  • Fix: Increase Sodium Hypophosphite loading; ensure strict

    exclusion.

• Problem: Low Molecular Weight (brittle).

  • Cause: Stoichiometric imbalance.

  • Fix: Re-validate the Salt Formation step. Do not rely on liquid feed of monomers.

• Problem: Double Melting Peak in DSC.

  • Cause: Mixture of crystalline forms or cis/trans blockiness.

  • Fix: Anneal the polymer at 200°C for 4 hours to perfect the crystal structure.

References

• Walton, J. (2022). Direct Synthesis of Thermally Stable Semiaromatic Polyamides by Bulk Polymerization. ACS Omega.[4] Available at: [Link]

• Brunelle, D. J. (2000). Method for the preparation of poly(1,4-cyclohexane dicarboxylates). U.S. Patent 6,084,055.[5][6] Available at:

• Kasmi, N., et al. (2018).[7] Poly(1,4-cyclohexanedimethylene 2,6-naphthalate) polyester with high melting point: Effect of different synthesis methods. eXPRESS Polymer Letters. Available at: [Link]

Sources

• 1. WO2017167692A1 - (co)polyamides obtainable from 1,4-cyclohexanedicarboxylic acid and a diamine of formula h2n-(ch2)2-o-(ch2)2-o-(ch2)2-nh2 - Google Patents [patents.google.com]
• 2. A Novel Synthetic Strategy for Preparing Polyamide 6 (PA6)-Based Polymer with Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. US6458915B1 - Process for producing poly(1,4-cyclohexylenedimethylene 1,4-cyclohexanedicarboxylate) and the reactor grade polyester therefrom - Google Patents [patents.google.com]
• 6. US6458915B1 - Process for producing poly(1,4-cyclohexylenedimethylene 1,4-cyclohexanedicarboxylate) and the reactor grade polyester therefrom - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Application Note: 1,4-Cyclohexanedicarboxylic Acid (1,4-CHDA) in Biodegradable Polyester Synthesis

[1][2][3]

Executive Summary

This guide details the utilization of 1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) as a semi-rigid aliphatic monomer for biodegradable polyesters.[1][2] Unlike linear aliphatic monomers (e.g., adipic acid) that often yield polymers with low melting points (

) and poor mechanical strength, 1,4-CHDA incorporates a cycloaliphatic ring.[1] This ring imparts stiffness comparable to aromatic terephthalic acid (TPA) but maintains aliphatic character, ensuring UV transparency and susceptibility to enzymatic hydrolysis.

Key Technical Value: The critical design parameter in 1,4-CHDA polymers is the stereochemical ratio (cis/trans) .

• Trans-isomer: Promotes chain linearity, high crystallinity, and high

  .[3]

• Cis-isomer: Introduces kinks, disrupts packing, lowers

  , and accelerates biodegradation rates.

This protocol focuses on the synthesis of Poly(butylene 1,4-cyclohexanedicarboxylate) (PBCE) as a model system, providing actionable steps to control molecular weight and isomer distribution.

Monomer Profile & Stereochemistry

1,4-CHDA exists as two geometric isomers. Commercial grades are typically a mixture (often ~30:70 cis:trans), but high-trans grades are available for high-performance applications.[1][3]

Feature	cis-1,4-CHDA	trans-1,4-CHDA
Conformation	Boat/Twist-boat (flexible)	Chair (rigid, linear)
Effect on Polymer	Reduces crystallinity; lowers	Increases crystallinity; raises
Biodegradation	Faster (amorphous regions accessible)	Slower (crystalline regions resistant)
Melting Point (Monomer)	~168–170 °C	~312 °C

Expert Insight: During high-temperature polycondensation (>200°C), thermodynamic isomerization occurs.[1][3] Regardless of the starting monomer ratio, the system tends to equilibrate toward a ~66% trans content unless specific low-temperature catalysts or rapid kinetics are employed.

Protocol: Melt Polycondensation of PBCE

Objective: Synthesize high molecular weight PBCE via a two-step melt polycondensation. Safety: 1,4-CHDA is an eye/skin irritant.[1][3] Titanium alkoxides are moisture-sensitive.[1][3] Perform all reactions in a fume hood.

Materials

• Monomer: 1,4-CHDA (99% purity) or Dimethyl 1,4-cyclohexanedicarboxylate (DMCD).[1][3] Note: DMCD is preferred to avoid sublimation issues and stoichiometric imbalance.

• Diol: 1,4-Butanediol (BDO) (Excess: 1.2 to 1.5 molar eq).[1][3]

• Catalyst: Titanium(IV) tetrabutoxide (TBT) or Titanium(IV) tetraisopropoxide (TTIP) (200–400 ppm).[1]

• Stabilizer: Irganox 1010 (optional, 0.1 wt%) to prevent thermo-oxidative degradation.[1][3]

Step-by-Step Workflow

Stage 1: Transesterification (Atmospheric Pressure)[1]

• Charge Reactor: Load DMCD and BDO (molar ratio 1:1.4) into a 250 mL glass reactor equipped with a mechanical stirrer, nitrogen inlet, and condenser/receiver.

• Inert Atmosphere: Purge with

  (3 cycles of vacuum/nitrogen) to remove .[1][3]

• Heating: Heat to 160–180°C . Once the melt is clear, add the Catalyst (dissolved in minimal dry butanol).

• Reaction: Increase temperature to 200–210°C over 1 hour. Methanol (byproduct) will distill off.[1][3]

  • Checkpoint: The reaction is ~90% complete when methanol evolution ceases (theoretical volume collected).[1][3]

Stage 2: Polycondensation (High Vacuum)[1]

• Ramp Down Pressure: Slowly reduce pressure to < 1 mbar (ideally <0.1 mbar) over 30–45 minutes. Caution: Rapid vacuum application causes BDO bumping/foaming.[1][3]

• Ramp Up Temperature: Increase temperature to 230–240°C .

  • Critical Control: Do not exceed 250°C to minimize thermal degradation and uncontrolled cis-to-trans isomerization.[1][3]

• Torque Monitoring: Continue reaction for 2–4 hours. Monitor stirrer torque (viscosity proxy).[1][3] Stop when torque plateaus.[1][3]

• Discharge: Break vacuum with

  . Discharge the polymer melt into ice water (quenching) to freeze the amorphous structure, or cool slowly for crystallinity.

Diagram: Synthesis & Isomerization Logic

Caption: Workflow for PBCE synthesis highlighting the critical isomerization loop during the high-temperature polycondensation phase.

Characterization Protocols

A. Stereochemical Analysis ( H-NMR)

The mechanical properties rely on the cis/trans ratio.[1][3]

• Solvent:

  or (if solubility is poor).[1][3]

• Signals:

  • Trans-isomer (methine protons):

    ppm (broad multiplet).[1][3]

  • Cis-isomer (methine protons):

    ppm (broad multiplet).[1][3]

• Calculation: Integrate the respective methine peaks (

  and ). [1]

B. Thermal Properties (DSC)[1][4][5][6][7][8][9]

• Instrument: Differential Scanning Calorimeter.[1][4][3][5][6]

• Protocol: Heat-Cool-Heat cycle (-50°C to 200°C at 10°C/min).

• Key Metrics:

  • (Glass Transition): typically -10°C to 4°C (increases with trans content).[1][3]
  • (Melting): typically 130°C to 160°C (strongly dependent on trans content).[1][3]
  • (Enthalpy): Indicates % crystallinity.[1][3]

Biodegradation Assessment Protocol

Aliphatic polyesters degrade primarily via enzymatic surface erosion.[1][3]

Enzymatic Hydrolysis Assay

Enzyme: Lipase from Pseudomonas cepacia or Candida antarctica (Lipase B).[1][3] Medium: Phosphate Buffer Solution (pH 7.4).

• Film Preparation: Hot-press PBCE into films (thickness ~150–200

  ).[1][3] Cut into 1x1 cm squares.

• Drying: Dry films in vacuo at room temperature for 24h. Record initial weight (

  ).[1][3]

• Incubation:

  • Place film in a vial with 10 mL buffer containing enzyme (concentration: 0.1 to 0.5 mg/mL).[1][3]

  • Include Sodium Azide (

    , 0.02%) to prevent microbial growth.[1][3]

  • Incubate at 37°C with gentle shaking (100 rpm).

• Sampling: At intervals (e.g., 3, 7, 14, 21 days):

  • Remove film, wash with distilled water, then ethanol.[3]

  • Dry in vacuo to constant weight (

    ).[1][3]

• Quantification:

  [1][3]

Diagram: Structure-Property-Degradation Logic

Caption: The causal relationship between stereochemistry, polymer morphology, and final performance metrics.

References

• Guidotti, G. et al. (2018).[1][3] Novel Random Copolymers of Poly(butylene 1,4-cyclohexane dicarboxylate) with Outstanding Barrier Properties. MDPI, Polymers.[3] Link[1]

• Genovese, L. et al. (2016).[1][3] Bio-based Poly(butylene 1,4-cyclohexanedicarboxylate) for Sustainable Packaging. Industrial & Engineering Chemistry Research. Link[1]

• Pellis, A. et al. (2022).[1][3] Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters. MDPI, Polymers.[3] Link[1]

• Soccio, M. et al. (2012).[1][3] Eco-friendly Poly(butylene 1,4-cyclohexanedicarboxylate): Relationships Between Stereochemistry and Crystallization Behavior. Polymer. Link

• Gigli, M. et al. (2019).[1][3] Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor. MDPI, Materials. Link[1]

Sources

• 1. 1,4-Cyclohexanedicarboxylic acid - Wikipedia [en.wikipedia.org]
• 2. Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor: A New Example of Bio-Based Polyesters for Sustainable Food Packaging [mdpi.com]
• 3. 1,4-Cyclohexanedicarboxylic acid | C8H12O4 | CID 14106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Note: Tuning Polymer Architecture with 1,4-Cyclohexanedicarboxylic Acid (1,4-CHDA)

Topic: Role of 1,4-Cyclohexanedicarboxylic acid in improving polymer flexibility Content Type: Application Note & Protocol Guide Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary

In the landscape of polymer chemistry, achieving the optimal balance between mechanical rigidity and elastomeric flexibility is a persistent challenge.[1] Aromatic monomers (e.g., Terephthalic acid, TPA) offer strength but suffer from brittleness and UV degradation.[1] Linear aliphatic monomers (e.g., Adipic acid) offer flexibility but compromise thermal stability and glass transition temperature (

).[1][2]

1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) serves as a critical "bridging" monomer.[1] Its cycloaliphatic structure introduces a unique mechanism of flexibility—conformational energy absorption —without the significant loss of thermal performance seen in linear aliphatics.[1] This guide details the mechanistic role of 1,4-CHDA, specifically focusing on the manipulation of cis/trans isomer ratios to tune polymer properties, and provides a validated protocol for synthesizing high-performance polyesters.[1]

Mechanistic Insight: The "Goldilocks" Flexibility

Cycloaliphatic Conformational Dynamics

Unlike the rigid planar structure of phenyl rings in TPA, the cyclohexane ring in 1,4-CHDA exists in a dynamic equilibrium between conformational states (primarily chair and boat).[1][2] This ability to undergo conformational interconversion allows the polymer backbone to absorb impact energy and dissipate stress, resulting in enhanced toughness and flexibility compared to aromatic analogs.[1]

The Isomerism Switch: Cis vs. Trans

The utility of 1,4-CHDA lies in its stereochemistry.[1][3][4][5] The ratio of cis to trans isomers is a tunable parameter that directly dictates the polymer's macroscopic properties.[1]

• Trans-1,4-CHDA: Adopts a thermodynamically stable diequatorial chair conformation.[1] This extends the polymer chain linearly, promoting crystallinity, higher

  , and higher .[1]

• Cis-1,4-CHDA: Adopts a axial-equatorial geometry (often twisting into a boat form to relieve stress).[1] This introduces "kinks" in the chain, disrupting packing, reducing crystallinity, and lowering thermal transitions.[1]

By controlling the cis/trans ratio during synthesis, researchers can dial in the specific flexibility required for the application (e.g., high trans for engineering plastics, mixed isomers for flexible coatings).[1]

Pathway Diagram: Structure-Property Relationships

Figure 1: The structural positioning of 1,4-CHDA bridges the gap between rigid aromatics and soft linear aliphatics.[1][2] The cis/trans ratio acts as a fine-tuning knob for material properties.[1][3]

Comparative Performance Data

The following table contrasts 1,4-CHDA based polyesters against standard aromatic and aliphatic counterparts. Note the superior UV resistance of 1,4-CHDA due to the absence of the UV-absorbing aromatic ring.[1]

Table 1: Property Comparison of Polyester Homopolymers

Property	Poly(ethylene terephthalate) (PET)	Poly(butylene adipate) (PBA)	1,4-CHDA / CHDM Polyester (PCCD)
Monomer Type	Aromatic	Linear Aliphatic	Cycloaliphatic
Flexibility Mechanism	Low (Rigid Ring)	High (C-C Rotation)	Intermediate (Ring Inversion)
Glass Transition ( )	~70-80 °C	~ -60 °C	~ 60-70 °C (Tunable)
Melting Point ( )	~260 °C	~ 60 °C	~ 220-240 °C (High Trans)
UV Resistance	Poor (Yellowing)	Good	Excellent (Non-absorbing)
Melt Viscosity	High	Low	Low (Improved Processability)
Impact Strength	Moderate	High	High (Toughness)

Experimental Protocol: Synthesis of Poly(1,4-cyclohexylene dimethylene-1,4-cyclohexanedicarboxylate) (PCCD)

This protocol describes the synthesis of a high-molecular-weight PCCD polyester.[1][3][4][6] This polymer is a prime example of utilizing 1,4-CHDA for applications requiring clarity, toughness, and chemical resistance.[1]

Safety Note: Titanium alkoxides are moisture-sensitive.[1] 1,4-CHDA can be an irritant.[1] Perform all reactions in a fume hood.

Reagents & Materials

• Monomer A: 1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) – [>99% purity, high trans content preferred for crystallinity].[1][7]

• Monomer B: 1,4-Cyclohexanedimethanol (CHDM) – [Isomer mixture ~70:30 trans:cis].[1]

• Catalyst: Titanium(IV) butoxide (

  ) or Titanium tetraisopropoxide.[1]

• Antioxidant: Irganox 1010 (optional, to prevent yellowing during melt).[1]

Synthesis Workflow (Melt Polycondensation)

Step 1: Esterification (Oligomerization) [1]

• Charge Reactor: In a 500 mL stainless steel or glass reactor equipped with a mechanical stirrer, nitrogen inlet, and distillation column, add:

  • 1.0 molar equivalent of 1,4-CHDA.[1]

  • 1.05 - 1.10 molar equivalent of CHDM (Excess diol ensures complete acid consumption).[1]

  • 100 ppm of Ti-catalyst.[1]

• Inert Atmosphere: Purge the system with

  three times to remove oxygen.[1]

• Heating Profile: Heat the mixture to 200–220°C under continuous stirring (50-100 rpm).

• Water Removal: Water is evolved as the byproduct.[1] Maintain temperature until the theoretical amount of water is collected (approx. 2-3 hours). The column head temperature should not exceed 100°C to prevent diol loss.[1]

Step 2: Polycondensation (Molecular Weight Build) [1]

• Temperature Ramp: Increase reactor temperature to 250–260°C .

• Vacuum Application: Gradually reduce pressure over 30-45 minutes to < 1 mbar (0.75 Torr) .

  • Critical: Applying vacuum too fast will cause violent foaming and loss of oligomers.[1]

• Reaction: Hold at 260°C / <1 mbar for 2–4 hours.

  • Monitoring: Monitor torque on the stirrer.[1] A plateau in torque indicates maximum molecular weight has been achieved.[1]

  • Isomerization Note: Prolonged exposure to temperatures >280°C will equilibrate the cis/trans ratio toward the thermodynamic limit (~66% trans), potentially reducing crystallinity if a high-trans starting material was used.[1]

Step 3: Discharge

• Break vacuum with

  .[1]

• Extrude the polymer melt into a water bath.[1]

• Pelletize and dry at 80°C under vacuum for 12 hours.

Process Workflow Diagram

Figure 2: Step-by-step melt polycondensation workflow for 1,4-CHDA based polyesters.

Characterization & Validation

To validate the synthesis and the flexibility enhancement, the following analytical methods are required:

• Nuclear Magnetic Resonance (

  -NMR):

  • Purpose: Determine the final cis/trans ratio of the cyclohexylene ring in the polymer backbone.

  • Method: Dissolve sample in

    or TFA-d.[1] The methine protons of the cyclohexane ring show distinct shifts for cis (axial) and trans (equatorial) isomers.[1]

• Differential Scanning Calorimetry (DSC):

  • Purpose: Measure

    and .

  • Expectation: A sharp melting peak indicates high trans content/crystallinity.[1] A broad or absent melting peak suggests high cis content or amorphous character.[1]

• Tensile Testing (ASTM D638):

  • Purpose: Quantify flexibility.

  • Metric: 1,4-CHDA polymers typically exhibit higher Elongation at Break (%) compared to TPA-based analogs, validating the "toughening" effect.[1]

References

• Bertani, R., et al. (2021).[1] "Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor: A New Example of Bio-Based Polyesters." MDPI. Available at: [Link][1]

• Brunelle, D. J., et al. (2004).[1] "Method for preparing poly(cyclohexane-1,4-dicarboxylate)s." U.S. Patent 6,828,410.[1] Available at:

• Zhang, T., et al. (2000).[1][8] "Synthesis and properties of poly(1,4-cyclohexanedicarboxylic anhydride)." Polymer Bulletin. Available at: [Link]

• Kricheldorf, H. R., et al. (1995).[1] "Cis/trans isomerism of 1,4-cyclohexanedicarboxylic acid in crystalline, liquid-crystalline and amorphous polyesters." Macromolecular Chemistry and Physics. Available at: [Link][1]

Sources

• 1. 1,4-Cyclohexanedicarboxylic acid - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advances in the Development of 1,4-Cyclohexanedimethanol (CHDM) and Cyclic-Monomer-Based Advanced Amorphous and Semi-Crystalline Polyesters for Smart Film Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. US6828410B2 - Method for preparing poly(cyclohexane-1,4-dicarboxylate)s from cyclohexane-1,4-dicarboxylic acid, and composition - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Advanced Synthesis Protocol: Copolyesters of Mixed cis/trans-1,4-Cyclohexanedicarboxylic Acid (1,4-CHDA)

Executive Summary: The Stereochemical Lever

In the realm of aliphatic polyesters, 1,4-cyclohexanedicarboxylic acid (1,4-CHDA) is a unique monomer because it introduces a "stereochemical lever" into the polymer backbone. Unlike linear aliphatic diacids (e.g., adipic acid), 1,4-CHDA exists as two geometric isomers: cis and trans.

• Trans-isomer (Chair): Promotes chain linearity, high crystallinity, and elevated melting temperatures (

  ).

• Cis-isomer (Boat/Twist-Boat): Introduces kinks, disrupts packing, lowers

  , and increases solubility.

This guide details the synthesis of Poly(butylene 1,4-cyclohexanedicarboxylate) (PBCE) as a model system. It focuses on the Melt Polycondensation method, the industrial standard that naturally drives the system toward a thermodynamic equilibrium of isomers, typically 66–75% trans . We will explore how to manage this equilibrium to tailor material properties for biomedical and packaging applications.

Strategic Workflow

The following diagram outlines the critical stages of the synthesis, highlighting the thermal zones where isomerization risks are highest.

Figure 1: Synthesis workflow for 1,4-CHDA based copolyesters. Note the "Isomerization Zone" active during high-temperature phases.

Materials & Equipment

Reagents

Component	Specification	Purpose
1,4-Cyclohexanedicarboxylic acid (1,4-CHDA)	>99% Purity (Mixed cis/trans)	Diacid monomer.
1,4-Butanediol (BDO)	Anhydrous, >99%	Diol monomer (Use 20-50% molar excess).
Titanium(IV) butoxide (TBT)	Reagent grade	Catalyst (200-400 ppm).
Chloroform (CHCl₃)	HPLC Grade	Solvent for purification/NMR.
Methanol (MeOH)	Technical Grade	Precipitant for purification.[1]

Critical Equipment

• Reactor: 250 mL three-neck round-bottom flask or stainless steel benchtop reactor.

• Agitation: High-torque overhead stirrer (magnetic stirring will fail as viscosity rises).

• Vacuum System: Two-stage pump capable of reaching < 0.1 mbar (essential for high MW).

• Condenser: Dean-Stark trap or spiral condenser to collect water/diol.

Detailed Experimental Protocol

Phase 1: Esterification (Oligomerization)

Goal: React acid groups with hydroxyl groups to form ester linkages and remove water.

• Charge: Load 1,4-CHDA (1.0 eq) and 1,4-Butanediol (1.5 eq) into the reactor.

  • Pro-Tip: The excess diol drives the equilibrium forward and compensates for volatility.

• Catalyst: Add Titanium(IV) butoxide (TBT) at 200 ppm relative to the total mass.

• Inert Atmosphere: Purge the reactor with

  (3 cycles of vacuum/nitrogen) to remove .

• Heating: Ramp temperature to 180°C over 30 minutes under continuous

  flow.

• Reaction: Maintain at 180–190°C for 2–3 hours.

  • Observation: Water will distill off.[1] The mixture will turn from a slurry to a clear melt.

  • Isomerization Note: Keeping the temperature below 200°C in this phase minimizes premature cis-to-trans conversion, although some is inevitable.

Phase 2: Polycondensation (Molecular Weight Build-up)

Goal: Link oligomers into long chains by removing excess diol under high vacuum.

• Temp Ramp: Increase temperature to 220–235°C .

  • Warning: Do not exceed 250°C. Above this, thermal degradation (yellowing) and uncontrolled isomerization occur rapidly.

• Vacuum Ramp: Gradually reduce pressure over 45 minutes to prevent bumping.

  • Target: < 1 mbar (ideally 0.05–0.1 mbar).

• Reaction: Hold at high vacuum/high temp for 2–4 hours.

  • Endpoint: Monitor torque on the stirrer. Stop when torque plateaus (indicating constant viscosity).

• Discharge: Break vacuum with

  . Pour the viscous melt onto a Teflon sheet or into liquid nitrogen for quenching.

Phase 3: Purification

• Dissolve the crude polymer in Chloroform (approx 10% w/v).

• Precipitate dropwise into a 10-fold excess of cold Methanol.

• Filter and dry in a vacuum oven at 40°C for 24 hours.

Isomerization: The Thermodynamic Trap

Researchers often attempt to synthesize "High Cis" polymers for amorphous applications. However, 1,4-CHDA undergoes acid-catalyzed isomerization at temperatures >200°C.

• Mechanism: The reaction seeks the lowest energy conformation. The trans-diequatorial chair conformation is thermodynamically favored over the cis-axial/equatorial boat/twist-boat.

• The "Trap": Regardless of the starting ratio (e.g., 90% cis), a standard melt polycondensation will drift toward ~66–75% Trans .

• Control Strategy: To retain high cis content, one must use Solution Polymerization (e.g., using diacid chlorides at <80°C) rather than melt polycondensation.

Characterization & Data Analysis

Nuclear Magnetic Resonance (¹H-NMR)

NMR is the gold standard for determining the cis/trans ratio.

• Solvent: CDCl₃ or TFA-d.

• Key Signals (1,4-CHDA Ring Protons):

  • Trans-isomer: Methine protons (

    -CO) appear upfield (approx 2.3 ppm , broad multiplet).

  • Cis-isomer: Methine protons appear downfield (approx 2.5 ppm , narrower multiplet).

• Calculation: Integrate the respective methine peaks.

Thermal Properties (DSC)

The table below summarizes how the cis/trans ratio dictates the thermal fate of the polymer.[2]

Property	High Cis (~90% Cis)	Equilibrium Mix (~70% Trans)	High Trans (>95% Trans)
Crystallinity	Amorphous / Very Low	Semi-Crystalline	Highly Crystalline
Melting Point ( )	N/A (or very weak)	130 – 150°C (for PBCE)	> 160°C
Glass Transition ( )	Lower (~ -10°C)	Moderate	Higher (Rigid backbone)
Barrier Properties	Poor (High free volume)	Good	Excellent (Dense packing)

Table 1: Comparative properties of PBCE based on stereochemistry.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Yellow/Brown Color	Thermal degradation or oxidation.	Ensure strict purge. Keep temp < 240°C. Add antioxidant (Irganox 1010).
Low Molecular Weight	Insufficient vacuum or stoichiometry imbalance.	Check pump seals (<0.1 mbar is critical). Ensure excess diol was sufficient in Phase 1.
Opaque/Brittle Film	High crystallinity (High Trans).	Copolymerize with a disruption monomer (e.g., isophthalic acid) or quench cool faster.
Sublimation	1,4-CHDA subliming before reaction.	Use a packed column condenser during Phase 1. Do not apply vacuum until oligomers form.

References

• Berti, C., et al. (2010). "Poly(1,4-cyclohexylenedimethylene-1,4-cyclohexanedicarboxylate): Analysis of parameters affecting polymerization and cis-trans isomerization." Polymer International.[3] Link

• Guidotti, G., et al. (2018). "Critical Cooling Rate of Fast-Crystallizing Polyesters: The Example of Poly(alkylene trans-1,4-cyclohexanedicarboxylate)." Polymers.[1][2][3][4][5][6][7][8][9][10][11][12] Link

• Genovese, L., et al. (2022). "Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor: A New Example of Bio-Based Polyesters for Sustainable Food Packaging." International Journal of Molecular Sciences. Link

• Kricheldorf, H. R., & Schwarz, G. (1987). "New polymer syntheses, 17. Cis/trans isomerism of 1,4-cyclohexanedicarboxylic acid in crystalline, liquid-crystalline and amorphous polyesters." Makromolekulare Chemie. Link

Sources

• 1. Critical Cooling Rate of Fast-Crystallizing Polyesters: The Example of Poly(alkylene trans-1,4-cyclohexanedicarboxylate) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Modification of biodegradable poly(butylene carbonate) with 1,4-cyclohexanedimethylene to enhance the thermal and mecha… [ouci.dntb.gov.ua]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Critical Cooling Rate of Fast-Crystallizing Polyesters: The Example of Poly(alkylene trans-1,4-cyclohexanedicarboxylate) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Strategic Use of 1,4-Cyclohexanedicarboxylic Acid in the Synthesis of Pharmaceutical Intermediates

Introduction: Beyond a Monomer—The Pharmaceutical Potential of a Cycloaliphatic Scaffold

1,4-Cyclohexanedicarboxylic acid (CHDA), a dicarboxylic acid featuring a cyclohexane ring, is a molecule that bridges the worlds of polymer science and pharmaceutical development.[1] While extensively utilized as a monomer to enhance the properties of polyester resins, its rigid, three-dimensional cycloaliphatic structure offers a unique and valuable scaffold for the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[2] The defined stereochemistry of its cis and trans isomers allows for the precise spatial orientation of functional groups, a critical aspect in designing molecules with specific biological activities.

This guide provides an in-depth exploration of the applications of 1,4-CHDA in pharmaceutical sciences, with a focus on its role as a key starting material for important drug molecules. We will delve into the synthetic pathways where the CHDA backbone is a central feature, providing detailed, field-proven protocols for the synthesis of key intermediates. The causality behind experimental choices will be explained to provide a deeper understanding of the chemical transformations.

Core Applications of 1,4-CHDA in Pharmaceutical Synthesis

The utility of 1,4-CHDA in medicinal chemistry stems from its properties as a rigid linker and a versatile synthetic platform. Its dicarboxylic acid functionality allows for a variety of chemical modifications, including esterification, amidation, and reduction, to generate a diverse range of intermediates.

One of the most notable applications of a CHDA-derived scaffold is in the synthesis of Tranexamic Acid , an essential medicine used to treat or prevent excessive blood loss.[3][4] The cyclohexane ring provides the necessary conformational rigidity to position the aminomethyl and carboxylic acid groups in a specific spatial arrangement that is crucial for its antifibrinolytic activity.

Furthermore, derivatives of 1,4-CHDA are employed in the synthesis of anti-ulcer agents like Cetraxate , which benefits from the gastroprotective properties conferred by the cycloaliphatic moiety.[5][6] The CHDA core can also be found in more complex molecules, including Janus Kinase (JAK) inhibitors, highlighting its relevance in modern drug discovery.

Beyond small molecules, 1,4-CHDA is a valuable monomer for creating biodegradable polymers, such as polyanhydrides and polyesters, which have applications in controlled drug delivery systems.[7][8] The properties of these polymers can be tuned by adjusting the cis/trans ratio of the CHDA monomer.

Synthesis of Tranexamic Acid: A Detailed Protocol

The synthesis of Tranexamic Acid (trans-4-(aminomethyl)cyclohexanecarboxylic acid) represents a cornerstone application of a 1,4-disubstituted cyclohexane ring system in pharmaceuticals. Below is a detailed protocol for a multi-step synthesis starting from a derivative of 1,4-cyclohexanedicarboxylic acid.

Workflow for the Synthesis of Tranexamic Acid

Sources

• 1. CN105418363A - Synthetic method for 4-tertiary butyl cyclohexaneacetic acid - Google Patents [patents.google.com]
• 2. 1,4-Cyclohexanedicarboxylic Acid for Research [benchchem.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Cetraxate Hydrochloride - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 6. What is the mechanism of Cetraxate Hydrochloride? [synapse.patsnap.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Solution Polymerization of 1,4-Cyclohexanedicarboxylic Acid

For: Researchers, scientists, and drug development professionals.

Introduction: The Versatility of 1,4-Cyclohexanedicarboxylic Acid in Polymer Science

1,4-Cyclohexanedicarboxylic acid (CHDA) is a cycloaliphatic dicarboxylic acid that serves as a critical building block in the synthesis of high-performance polyesters and other polymers. Its unique non-planar, saturated ring structure imparts a combination of desirable properties to the resulting polymers, including enhanced thermal stability, improved weatherability, and excellent hydrolytic stability compared to their aromatic counterparts like terephthalic acid.[1][2] These characteristics make CHDA-based polymers highly valuable in a range of applications, from advanced coatings and engineering plastics to biomedical devices and pharmaceutical intermediates.[1]

The stereochemistry of the CHDA monomer, existing as cis and trans isomers, profoundly influences the final properties of the polymer. The trans isomer, with its more linear and rigid conformation, tends to produce semi-crystalline polymers with higher melting points and glass transition temperatures.[2][3] Conversely, the kinked structure of the cis isomer disrupts chain packing, leading to more amorphous polymers.[2] The ability to manipulate the cis/trans ratio during polymerization is a key parameter for tuning the mechanical and thermal properties of the final material.

While melt polycondensation is the most common industrial method for producing CHDA-based polyesters, solution polymerization techniques offer distinct advantages, particularly in laboratory and specialized settings. Solution methods allow for polymerization at lower temperatures, which can be crucial for preserving thermally sensitive functional groups or comonomers. They also enable more precise control over molecular weight and polymer architecture. This document provides detailed protocols for two distinct solution polymerization methods for 1,4-cyclohexanedicarboxylic acid: Low-Temperature Solution Polycondensation and Interfacial Polymerization .

Method 1: Low-Temperature Solution Polycondensation

This method is predicated on the conversion of 1,4-cyclohexanedicarboxylic acid to its more reactive diacid chloride derivative, 1,4-cyclohexanedicarbonyl chloride. The diacid chloride can then react with a diol at significantly lower temperatures in a suitable organic solvent. This approach avoids the high temperatures of melt polymerization that can lead to undesirable side reactions or isomerization.

Causality and Experimental Choices

• Activation of Carboxylic Acid: The direct esterification between a carboxylic acid and an alcohol is a relatively slow, equilibrium-limited reaction requiring high temperatures and/or strong acid catalysts.[4][5] Converting CHDA to its diacid chloride derivative with a chlorinating agent like thionyl chloride or oxalyl chloride dramatically increases the electrophilicity of the carbonyl carbon, enabling a rapid and irreversible reaction with a diol at or near room temperature.[1][6]

• Solvent Selection: The choice of solvent is critical. It must be inert to the highly reactive acid chloride, capable of dissolving both the monomers and the resulting polymer, and have a suitable boiling point for reaction temperature control and subsequent removal. Dichlorobenzene is an excellent candidate for this purpose.[7]

• Byproduct Removal: The reaction of an acid chloride with an alcohol liberates hydrochloric acid (HCl) as a byproduct.[6] Efficient removal of HCl is necessary to drive the reaction to completion. This can be achieved by sparging the reaction mixture with an inert gas like argon or nitrogen, or by including a non-nucleophilic acid scavenger (e.g., pyridine) in the reaction mixture.[7]

Experimental Workflow Diagram

Caption: Workflow for Low-Temperature Solution Polycondensation of 1,4-CHDA.

Detailed Protocol: Low-Temperature Solution Polycondensation

Part A: Synthesis of 1,4-Cyclohexanedicarbonyl Chloride

• Preparation: In a fume hood, equip a round-bottom flask with a reflux condenser and a gas outlet connected to a trap for acidic gases (e.g., a sodium hydroxide solution).

• Reactants: Add 1,4-cyclohexanedicarboxylic acid (1.0 eq) to the flask. Add an excess of thionyl chloride (SOCl₂) (e.g., 2.5 eq). A catalytic amount of N,N-dimethylformamide (DMF) (a few drops) can be added to facilitate the reaction.

• Reaction: Heat the mixture to reflux (approximately 70-80°C) and maintain for 2-4 hours, or until the evolution of HCl and SO₂ gases ceases. The solution should become clear.

• Purification: After cooling to room temperature, remove the excess thionyl chloride by distillation under reduced pressure. The resulting crude 1,4-cyclohexanedicarbonyl chloride can be purified by vacuum distillation.[1] Note: It is crucial to perform this step with care due to the reactive nature of the product.

Part B: Polymerization

• Setup: In a multi-neck flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser, add the diol monomer (e.g., 1,4-butanediol, 1.0 eq) and the inert solvent (e.g., dichlorobenzene).[7]

• Monomer Addition: Dissolve the purified 1,4-cyclohexanedicarbonyl chloride (1.0 eq) in the same solvent and add it to the flask containing the diol. An equimolar ratio of the diacid chloride and diol is crucial for achieving high molecular weight.

• Reaction Conditions: Heat the reaction mixture to a temperature that ensures the monomers remain dissolved and the reaction proceeds at a reasonable rate (e.g., 175°C).[7] Maintain a constant, gentle purge of nitrogen through the solution to facilitate the removal of the HCl byproduct.

• Monitoring: The progress of the polymerization can be monitored by the increase in the viscosity of the solution. The reaction is typically continued for several hours (e.g., 4-24 hours).[7]

• Isolation: Once the desired viscosity is achieved, cool the reaction mixture. Slowly pour the viscous polymer solution into a non-solvent, such as methanol, with vigorous stirring to precipitate the polymer.

• Purification and Drying: Collect the precipitated polymer by filtration, wash it thoroughly with the non-solvent to remove any unreacted monomers and residual solvent, and dry it in a vacuum oven until a constant weight is achieved.

Method 2: Interfacial Polymerization

Interfacial polymerization is a powerful technique where polymerization occurs at the interface between two immiscible liquids. Typically, one monomer is dissolved in an aqueous phase (often with a base) and the other, more reactive monomer (the diacid chloride), is dissolved in an organic phase. The reaction is extremely rapid and is limited to the interface, forming a thin film of polymer.

Causality and Experimental Choices

• Immiscible Phases: The use of two immiscible solvents (e.g., water and an organic solvent like dichloromethane) creates a distinct interface where the two monomers can meet and react.[8]

• Monomer Partitioning: The diol is dissolved in the aqueous phase, while the highly reactive 1,4-cyclohexanedicarbonyl chloride is dissolved in the organic phase. This separation prevents premature reaction and controls the polymerization at the interface.

• Acid Scavenger: The aqueous phase typically contains an acid scavenger, such as sodium hydroxide or sodium carbonate, to neutralize the HCl byproduct generated during the reaction.[6] This prevents the protonation of the diol's hydroxyl groups, maintaining their nucleophilicity, and drives the reaction forward.

• Self-Limiting Reaction: As the polymer film forms at the interface, it acts as a barrier, separating the monomers and slowing down the reaction.[8] This self-limiting nature allows for the formation of thin, uniform polymer films.

Experimental Workflow Diagram

Sources

• 1. EP3214064B1 - Method for preparing 1,4-cyclohexanedicarboxylic acid dichloride - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Video: Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Mechanism [jove.com]
• 6. ocw.mit.edu [ocw.mit.edu]
• 7. researchgate.net [researchgate.net]
• 8. Interfacial polymerization [web.pdx.edu]

Technical Notes & Optimization

Technical Support Center: Mitigation of Yellowing in 1,4-CHDA Based Polyesters

Welcome to the technical support center for polyester synthesis. This guide is designed for researchers, scientists, and professionals engaged in the development of polyesters utilizing 1,4-Cyclohexanedicarboxylic acid (CHDA). Our objective is to provide in-depth, field-proven insights into the causes of polymer yellowing and to offer robust troubleshooting strategies and preventative protocols to ensure the color stability and long-term performance of your materials.

Understanding the Root Causes of Yellowing in CHDA-based Polyesters

Discoloration, specifically yellowing, is a common challenge in polymer synthesis that can compromise the aesthetic and functional properties of the final product. While CHDA is an aliphatic dicarboxylic acid often chosen to enhance photo-oxidative stability compared to aromatic counterparts, the overall formulation and processing conditions are critical to maintaining color integrity.[1][2] The yellowing phenomenon in polyesters is typically not due to a single cause but rather a combination of degradation mechanisms.

Frequently Asked Questions: The "Why" Behind Yellowing

Q: What are the primary mechanisms that cause polyester yellowing?

A: There are three primary degradation pathways that can introduce color bodies into the polymer matrix:

• Thermal Degradation: Polyester synthesis and processing often require high temperatures, typically in the range of 180-220°C or higher.[3] At these temperatures, the polymer backbone can undergo random chain scission, leading to the formation of chromophoric (color-causing) species.[4][5] Prolonged exposure to heat, even below the primary degradation onset temperature, can cause slight degradation that cumulatively results in yellowing.[6]

• Oxidative Degradation: The presence of oxygen, especially at elevated temperatures, is a major contributor to yellowing.[7] Oxygen can react with the polymer to form hydroperoxides, which are unstable and decompose to generate radical species. These radicals propagate a chain reaction that breaks down the polymer and creates colored byproducts.[8][9]

• Photo-Degradation (UV Exposure): Although CHDA-based polyesters have better inherent UV stability than aromatic polyesters, they are not immune to degradation from ultraviolet radiation.[1] UV light provides the energy to initiate photochemical reactions, leading to chain scission and the formation of chromophores, which manifests as yellowing and can compromise mechanical properties.[10][11]

Q: Does the 1,4-CHDA monomer itself cause yellowing?

A: No, quite the opposite. 1,4-CHDA is an aliphatic monomer. Unlike aromatic dicarboxylic acids (e.g., terephthalic acid) which contain phenyl rings that readily absorb UV light, the cycloaliphatic structure of CHDA enhances weatherability and reduces the propensity for photo-oxidative degradation.[1] Therefore, when yellowing occurs in a CHDA-based system, the root cause almost certainly lies with other components, processing conditions, or post-synthesis environmental exposures.

Q: How can catalysts and other additives contribute to discoloration?

A: Catalysts are essential for achieving efficient polymerization, but their selection and concentration are critical.

• Catalyst Residues: Residual metal-based catalysts (e.g., from tin, titanium, or antimony compounds) can act as pro-degradants, accelerating thermo-oxidative breakdown during both synthesis and subsequent high-temperature processing. The choice of catalyst can significantly influence the occurrence of side reactions.[12]

• Catalyst Deactivation: The water generated during esterification can hydrolytically deactivate certain catalysts, particularly those based on titanium.[13] This can necessitate longer reaction times at high temperatures, increasing the window for thermal degradation.

• Interaction with Additives: Some additives, while beneficial for one property, can contribute to yellowing through unforeseen reactions. A classic example is the interaction between Butylated Hydroxytoluene (BHT), an antioxidant sometimes found in packaging materials, and atmospheric nitrogen oxides (NOx), which can lead to significant yellowing on stored materials.[14][15]

Troubleshooting Guide: Diagnosing Yellowing in Your Experiments

This section addresses specific, common scenarios encountered in the lab.

Q: My polyester is already yellow immediately after the synthesis reaction. What are the likely causes?

A: This points to issues within the polymerization process itself.

• Excessive Reaction Temperature: Were your reaction temperatures consistently above the recommended 180-220°C range?[3] Overheating is a primary cause of immediate thermal degradation.

• Oxygen Ingress: Was the reaction vessel properly purged and maintained under a positive pressure of inert gas (e.g., Nitrogen)? Even small leaks can introduce enough oxygen to cause significant oxidative yellowing at high temperatures.[3]

• Monomer Purity: Impurities in either the 1,4-CHDA or the diol monomer can degrade at high temperatures and introduce color. Always use monomers of the highest available purity.

• Catalyst Concentration: Using a higher-than-necessary catalyst concentration can promote unwanted side reactions that generate color.[12]

Q: My polymer pellets/resin looked perfect after synthesis, but they turned yellow during melt extrusion/molding. Why?

A: This is a classic case of degradation induced by secondary thermal processing.

• Inadequate Stabilization: The initial polymer likely lacked a sufficient antioxidant package. High-temperature, high-shear processes like extrusion generate heat and expose new polymer surfaces to oxygen, making a robust stabilization package essential.[8]

• Processing Temperature Too High: The set temperature of the extruder or molding machine may be too high, or "hot spots" may exist, causing thermal degradation.[6]

• Long Residence Time: If the polymer remains in the heated barrel of the processing equipment for too long, it will accumulate heat history and degrade.

Q: My final product is clear and colorless initially but yellows over weeks or months when exposed to indoor lighting or sunlight. What is happening?

A: This is a clear indication of photo-degradation.

• UV Exposure: Standard window glass does not block all UVA radiation. Over time, exposure to sunlight, or even fluorescent lighting which emits a small amount of UV, will degrade the polymer.[10]

• Missing UV Protection: The formulation lacks a UV stabilization package. To prevent this, a combination of a UV absorber (which dissipates UV energy as heat) and a Hindered Amine Light Stabilizer (HALS) (which traps free radicals formed by UV exposure) is required for long-term color stability.[11][16]

Q: My CHDA-based polyester fabric/film is yellowing in storage, even when packed in a plastic bag in the dark. How is this possible?

A: This is likely "phenolic yellowing," also known as gas fading.

• Atmospheric Pollutants: This issue is caused by the reaction of nitrogen oxides (NOx), which are common atmospheric pollutants from vehicle exhaust and industrial emissions, with certain phenolic antioxidants.[17]

• Contaminant Transfer: The most common culprit is Butylated Hydroxytoluene (BHT), an antioxidant frequently used in plastic packaging films (e.g., polyethylene bags).[15] BHT can migrate from the packaging to the polyester surface and subsequently react with NOx in the air to form a intensely yellow compound.[14] The reaction is often more pronounced in slightly alkaline conditions.[15]

Preventative Measures & Best Practices

Proactive measures during formulation and synthesis are the most effective way to prevent yellowing.

Experimental Protocol 1: Optimized Synthesis for Color Control

• Monomer & Reactor Preparation:

  • Ensure all monomers (1,4-CHDA, diols) are of high purity (>99.5%).

  • Thoroughly clean and dry the reaction vessel to remove any contaminants or moisture.

• Inert Atmosphere Control:

  • Before heating, purge the reactor with dry, oxygen-free nitrogen for at least 30 minutes to displace all air.

  • Maintain a gentle, continuous nitrogen blanket over the reaction mixture throughout the entire synthesis process. This is the most critical step to prevent in-process oxidation.[3]

• Temperature Management:

  • Program a staged heating profile. Do not exceed the minimum temperature required for efficient esterification and polycondensation (typically 180-220°C).[3]

  • Avoid temperature overshoots. Utilize a well-calibrated temperature controller.

• Catalyst & Additive Introduction:

  • Select a catalyst known for high efficiency and low side reactions at the desired temperature. Tin-based catalysts are often robust against hydrolysis.[13]

  • Use the lowest effective concentration of the catalyst, determined through empirical optimization.

  • Introduce the stabilization package (see Protocol 2) at the appropriate stage, typically towards the end of the polycondensation, to prevent its premature degradation.

Experimental Protocol 2: Formulating a Comprehensive Stabilization Package

A multi-component additive package provides synergistic protection against various degradation pathways.

• Primary Antioxidant (Radical Scavenging):

  • Function: Intercepts peroxy radicals, breaking the auto-oxidation chain reaction. Crucial for stability during high-temperature processing.[8]

  • Chemistry: Hindered Phenols.

  • Action: Add 0.05% - 0.25% (by weight) of a hindered phenolic antioxidant to the polymer melt.

• Secondary Antioxidant (Hydroperoxide Decomposition):

  • Function: Decomposes hydroperoxides into non-radical, stable products, preventing them from initiating further degradation. Works in synergy with primary antioxidants.[8][10]

  • Chemistry: Phosphites or Thioesters.

  • Action: Add 0.1% - 0.5% of a phosphite stabilizer. The combination of a hindered phenol and a phosphite is highly effective.[3]

• UV Light Stabilizers (For Light-Exposed Applications):

  • Function: Protects the polymer from degradation by UV radiation. Essential for outdoor or long-term indoor applications.[11]

  • Chemistry & Action:

    • UV Absorbers (e.g., Benzotriazoles): Add 0.1% - 1.0%. These molecules absorb harmful UV radiation and dissipate it as harmless thermal energy.[16]

    • Hindered Amine Light Stabilizers (HALS): Add 0.1% - 1.0%. These do not absorb UV light but act as powerful radical scavengers, trapping radicals formed by any UV that penetrates the surface. HALS are regenerative and offer very long-term protection.[16]

Visualization & Data

Polyester Degradation and Prevention Pathways

The following diagram illustrates the key degradation pathways and the intervention points for preventative additives.

Sources

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]
• 3. News - How to solve the problem of color yellowing of unsaturated resin [frp-cqdj.com]
• 4. mdpi.com [mdpi.com]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. tainstruments.com [tainstruments.com]
• 7. partinchem.com [partinchem.com]
• 8. carbodiimide.com [carbodiimide.com]
• 9. youtube.com [youtube.com]
• 10. How to solve the yellowing phenomenon of resin ？ - Knowledge - Quanzhou Neweco High Polymer Material Co.Ltd. [up-resin.com]
• 11. linchemical.com [linchemical.com]
• 12. mdpi.com [mdpi.com]
• 13. Kinetic studies on Lewis acidic metal polyesterification catalysts – hydrolytic degradation is a key factor for catalytic performance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. jamesheal.com [jamesheal.com]
• 15. Yellowing of textiles, Mechanism of Yellowing, Anti Oxidant BHT - Fibre2Fashion [fibre2fashion.com]
• 16. specialchem.com [specialchem.com]
• 17. cottoninc.com [cottoninc.com]

improving the thermal stability of 1,4-Cyclohexanedicarboxylic acid-based polymers

Current Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Topic: Thermal Stability & Structural Optimization of 1,4-Cyclohexanedicarboxylic Acid (CHDA) Polymers

Introduction

Welcome to the CHDA Polymer Technical Hub. You are likely here because you are transitioning from aromatic polyesters (like PET) to aliphatic-ring systems to achieve better UV transparency or flexibility, but you are hitting a thermal ceiling.

Unlike terephthalic acid, 1,4-CHDA presents a unique stereochemical challenge: Cis/Trans Isomerism . The thermal stability of your final polymer is not just a function of bond strength; it is strictly dictated by the conformational rigidity of the cyclohexane ring. If you are seeing low melting points (

) or premature degradation, your problem is likely rooted in stereochemistry or catalyst selection.

This guide addresses the specific failure modes of CHDA-based polyesters (such as PCCD) and polyanhydrides.

Module 1: Stereochemistry & Thermal Performance

Issue: My polymer’s melting point ( ) is significantly lower than literature values (e.g., < 220°C for PCCD).

Diagnosis: Low Trans-Isomer Content. The thermal stability of CHDA polymers is linearly dependent on the trans isomer content. The trans-diequatorial conformation is thermodynamically more stable and packs more efficiently into a crystalline lattice than the cis-axial/equatorial form. A polymer with high cis content will be amorphous or have a depressed

, making it susceptible to thermal creep.

Troubleshooting Protocol:

• Check Feedstock Purity: Standard industrial CHDA is often a mixture (approx. 70% trans / 30% cis).

• Force Isomerization: High-temperature melt polycondensation (>280°C) generally pushes the equilibrium toward the thermodynamically stable trans form (approx. 66-70% trans).

• Catalytic Intervention: If you cannot exceed 280°C due to degradation, use an isomerization catalyst.

  • Action: Add Zinc Acetate (Zn(OAc)₂) or Titanium Tetrabutoxide (TBT) . These Lewis acids catalyze the cis-to-trans conversion during the esterification phase.

• Solid State Polycondensation (SSP): To achieve >90% trans content without thermal degradation, perform SSP on the semi-crystalline prepolymer at 20-30°C below its

  .

Visualizing the Mechanism:

Figure 1: The thermodynamic drive from Cis to Trans isomers is essential for high thermal stability. Catalysts lower the activation energy for this conformational change.

Module 2: Degradation & Discoloration[1]

Issue: The polymer turns yellow/brown during melt polymerization (>250°C).

Diagnosis: Thermo-oxidative Degradation & Catalyst Interaction. Unlike aromatic rings, the aliphatic cyclohexane ring is susceptible to hydrogen abstraction and oxidation. Furthermore, Titanium (Ti) catalysts, while efficient, interact with chromophores to produce yellow complexes.

Troubleshooting Protocol:

• Switch Catalysts: If color is critical, replace Titanium based catalysts with Germanium dioxide (

  ) or Antimony trioxide ( ) . They are slower but produce "whiter" polymers.

• Stabilizer Package (Mandatory): You must interrupt the autoxidation cycle.

  • Primary: Hindered Phenols (e.g., Irganox 1010) @ 0.1 - 0.5 wt%.

  • Secondary: Phosphites (e.g., Irgafos 168) @ 0.1 - 0.3 wt%.

  • Protocol: Add phosphites during the vacuum stage of polycondensation to decompose hydroperoxides formed during esterification.

• Vacuum Control: Ensure vacuum is < 1 mbar during the final stage. Oxygen leaks at 250°C are fatal to CHDA polymers.

Issue: Rapid molecular weight loss during processing.

Diagnosis: Hydrolysis or Acidolysis. CHDA polyesters are more sensitive to hydrolysis than PET. Residual acid end-groups catalyze backbone scission.

Troubleshooting Protocol:

• End-Capping: React terminal carboxyl groups with epoxy-functionalized chain extenders (e.g., Joncryl®) or carbodiimides.

• Stoichiometry Check: Ensure a slight excess of diol (1.05 : 1.00 ratio) during synthesis to minimize acid end-groups.

Module 3: Structural Engineering ( Enhancement)

Issue: The polymer is thermally stable (no weight loss), but softens too early ( is too low).

Diagnosis: High Chain Mobility. CHDA is aliphatic; even the trans isomer has more flexibility than a benzene ring. Homopolymers of CHDA and flexible diols (like 1,4-butanediol) often have

.

Troubleshooting Protocol:

• Copolymerization with Rigid Diols:

  • 1,4-Cyclohexanedimethanol (CHDM): The industry standard (e.g., PCCD). Raises

    to ~60-70°C.

  • Isosorbide: A bio-based rigid bicyclic diol. Can raise

    > 100°C but requires careful catalyst control to prevent browning.

  • TMCD (2,2,4,4-tetramethyl-1,3-cyclobutanediol): Extremely rigid. Used in high-performance copolyesters (e.g., Tritan™ chemistry).

• Nanocomposites:

  • Incorporate 1-3 wt% organoclay or functionalized silica. The filler restricts chain mobility, artificially inflating the Heat Deflection Temperature (HDT).

Experimental Workflow for Copolymerization:

Figure 2: Two-stage melt polycondensation workflow. Note the critical addition of stabilizers prior to the high-vacuum/high-temperature stage.

Module 4: Analytical Reference Data

Use the table below to benchmark your experimental results.

Parameter	Metric	Target Value	Cause of Deviation
Melting Point ( )	DSC (2nd Heat)	220°C - 300°C (depends on diol)	Low = High cis content or low MW.
Glass Transition ( )	DSC	> 60°C (Engineering grade)	Low = Need more rigid diol (CHDM/TMCD).
Decomposition ( )	TGA	> 350°C	Low = Residual catalyst or lack of antioxidants.
Color ( )	Colorimeter	< 5.0	High = Oxidation, Ti-catalyst complexing, or overheating.

References

• Kibler, C. J., Bell, A., & Smith, J. G. (1964). Polyesters of 1,4-Cyclohexanedicarboxylic Acid. Journal of Polymer Science Part A: General Papers. Link

• Brunelle, D. J., & Jang, T. (2002). Method for preparing poly(1,4-cyclohexanedicarboxylate)s. U.S. Patent No.[1] 6,828,410. Washington, DC: U.S. Patent and Trademark Office. Link

• Sandor, R. B., & West, G. H. (2002). Process for producing poly(1,4-cyclohexylenedimethylene 1,4-cyclohexanedicarboxylate). U.S. Patent No.[1] 6,458,915. Washington, DC: U.S. Patent and Trademark Office. Link

• Berti, C., et al. (2010). Poly(1,4-cyclohexylenedimethylene-1,4-cyclohexanedicarboxylate): Analysis of parameters affecting polymerization and cis-trans isomerization. Polymer International. Link

• Yang, Y., et al. (2001). Degradation and drug delivery properties of poly(1,4-cyclohexanedicarboxylic anhydride). Journal of Biomaterials Science, Polymer Edition. Link

Sources

• 1. US6458915B1 - Process for producing poly(1,4-cyclohexylenedimethylene 1,4-cyclohexanedicarboxylate) and the reactor grade polyester therefrom - Google Patents [patents.google.com]

Technical Support Center: Achieving High Trans-Isomer Content in 1,4-CHDA Polymers

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with strategies for achieving high trans-isomer content in 1,4-cyclohexanedicarboxylic acid (1,4-CHDA) polymers. This guide is designed to offer in-depth technical insights, troubleshooting advice, and practical protocols to address common challenges encountered during polymerization.

The Significance of Trans-Isomer Content

The stereochemistry of the 1,4-CHDA monomer unit plays a critical role in determining the final properties of the resulting polyester. The trans-isomer, with its more linear and rigid structure, imparts a higher degree of crystallinity, leading to polymers with enhanced thermal stability, mechanical strength, and gas barrier properties.[1][2][3][4][5] In contrast, the bent structure of the cis-isomer introduces kinks in the polymer chain, resulting in more amorphous materials with lower glass transition and melting temperatures.[1] Therefore, controlling the cis/trans ratio is paramount for tailoring the polymer's performance to specific applications.

Frequently Asked Questions (FAQs)

Q1: What is the thermodynamically stable cis/trans ratio for 1,4-CHDA during polymerization, and why is it a challenge to achieve high trans content?

During melt-phase polymerization, 1,4-CHDA can undergo isomerization, tending to reach a thermodynamically stable equilibrium with a cis-trans ratio of approximately 34:66 mol%.[1][6] This isomerization is often catalyzed by carboxylic acid end groups and high temperatures, making it a significant challenge to maintain a high trans-isomer content, especially when starting with pure trans-1,4-CHDA.[1][6]

Q2: Which starting monomer is preferable for achieving high trans-isomer content: 1,4-CHDA or its dimethyl ester (DMCD)?

Starting with dimethyl 1,4-cyclohexanedicarboxylate (DMCD) is generally more favorable for preserving a high trans-isomer content.[1][6] This is because the polymerization with CHDA generates water as a byproduct, and the presence of carboxylic acid end groups can catalyze the isomerization from the desired trans to the cis form.[1][6] Polymerization with DMCD, a transesterification reaction, produces methanol, and the ester end groups are less prone to catalyzing isomerization.

Q3: What are the key reaction parameters to control for maximizing trans-isomer selectivity?

Temperature control is a critical factor.[1] While higher temperatures are necessary to drive the polymerization reaction and remove byproducts, they also promote isomerization towards the equilibrium mixture.[3][4][5] Therefore, it is crucial to find an optimal temperature range that allows for sufficient reaction rates while minimizing isomerization. Additionally, the choice of catalyst and reaction time can influence the final isomer ratio.

Q4: What types of catalysts are effective for the polymerization of 1,4-CHDA?

Titanium tetrabutoxide is a commonly used and effective catalyst for the melt-phase polymerization of 1,4-CHDA and DMCD.[1][6] Other catalyst systems, such as those based on tin or germanium oxides, have also been employed, sometimes in combination with acetic anhydride, particularly for challenging polymerizations.[1] For specialized applications, neodymium-based catalysts have been shown to achieve high trans-1,4-stereoselectivity in the polymerization of other cyclic monomers.[7]

Q5: How can I accurately determine the cis/trans isomer ratio in my final polymer?

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and widely used technique for determining the cis/trans isomer ratio in 1,4-CHDA polymers.[8][9] Specific peaks in the 1H or 13C NMR spectrum can be assigned to the cis and trans isomers, and the ratio of their integrations provides a quantitative measure of the isomer content. Other techniques such as Fourier-Transform Infrared (FTIR) Spectroscopy can also be used, often in conjunction with model compounds to identify characteristic bands for each isomer.[8][10][11]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low trans-isomer content in the final polymer.	High polymerization temperature promoting isomerization.	Optimize the reaction temperature. Conduct a temperature screening study to find the lowest effective temperature that still allows for adequate molecular weight build-up.
Prolonged reaction time allowing for equilibration.	Monitor the reaction progress and stop it once the desired molecular weight is achieved to minimize unnecessary exposure to high temperatures.
Use of 1,4-CHDA as the starting monomer.	If feasible, switch to dimethyl 1,4-cyclohexanedicarboxylate (DMCD) to reduce the catalytic effect of carboxylic acid end groups on isomerization.[1][6]
Inappropriate catalyst or catalyst concentration.	Experiment with different catalysts known for polyesterification, such as titanium tetrabutoxide. Optimize the catalyst concentration to balance reaction rate and potential side reactions.
Inconsistent trans-isomer content between batches.	Poor temperature control during polymerization.	Ensure precise and consistent temperature control throughout the reactor. Use a calibrated temperature probe and a well-controlled heating system.
Variations in starting material purity or isomer ratio.	Characterize the cis/trans ratio of the starting monomer for each batch to ensure consistency. Use high-purity monomers.
Inconsistent vacuum application during polycondensation.	Maintain a consistent and high vacuum to efficiently remove reaction byproducts, which can influence the reaction equilibrium and side reactions.
Difficulty in achieving high molecular weight while maintaining high trans content.	Reaction temperature is too low to achieve sufficient chain extension.	Employ a two-stage polymerization process. The first stage (esterification or transesterification) can be carried out at a moderate temperature, followed by a second stage (polycondensation) at a slightly higher temperature under high vacuum for a shorter duration.
Ineffective removal of byproducts (water or methanol).	Ensure efficient stirring and a high surface area to volume ratio in the reactor to facilitate the removal of volatile byproducts. A powerful vacuum system is essential.
Polymer discoloration.	Thermal degradation at high temperatures.	Reduce the polymerization temperature and/or time. Consider using a thermal stabilizer. Ensure a nitrogen atmosphere is maintained throughout the process to prevent oxidation.

Experimental Protocols

Protocol 1: Melt Polymerization of High Trans-1,4-CHDA Polyester using DMCD

This protocol describes a two-stage melt polymerization process for synthesizing a polyester with high trans-isomer content starting from dimethyl trans-1,4-cyclohexanedicarboxylate (DMCD) and a diol (e.g., 1,4-butanediol).

Materials:

• Dimethyl trans-1,4-cyclohexanedicarboxylate (high trans content)

• 1,4-Butanediol (or other suitable diol)

• Titanium tetrabutoxide (catalyst)

• Nitrogen gas (high purity)

Equipment:

• Glass reactor equipped with a mechanical stirrer, nitrogen inlet, and a distillation condenser connected to a vacuum pump.

• Heating mantle with a temperature controller.

• Vacuum pump capable of reaching <1 Torr.

Procedure:

Stage 1: Transesterification

• Charge the reactor with DMCD and the diol in the desired molar ratio (typically a slight excess of the diol, e.g., 1:1.2).

• Add the titanium tetrabutoxide catalyst (typically 50-200 ppm based on the weight of the final polymer).

• Purge the reactor with high-purity nitrogen for at least 30 minutes to remove any oxygen.

• Under a gentle nitrogen flow, heat the mixture to 180-200°C with stirring.

• Methanol will begin to distill off. Continue this stage until approximately 80-90% of the theoretical amount of methanol has been collected. This typically takes 2-4 hours.

Stage 2: Polycondensation

• Gradually increase the temperature to 220-240°C.

• Slowly apply a vacuum, gradually reducing the pressure to <1 Torr.

• The viscosity of the reaction mixture will increase as the molecular weight of the polymer builds.

• Continue the reaction under high vacuum until the desired melt viscosity is achieved, which is indicative of the target molecular weight. This stage can take 2-4 hours.

• To stop the reaction, remove the heat and break the vacuum with nitrogen.

• Extrude the polymer from the reactor and allow it to cool.

• Analyze the polymer for its cis/trans isomer ratio using NMR.

Visualizations

Caption: Factors influencing the isomerization of 1,4-CHDA during polymerization.

Caption: Experimental workflow for the synthesis of high trans-1,4-CHDA polymers.

References

• Iris Unimore. Poly(1,4-cyclohexylenedimethylene-1, 4-cyclohexanedicarboxylate): analysis of parameters affecting polymerization and cis-trans isomerization. Available at: [Link]

• ResearchGate. Poly(1,4-cyclohexylenedimethylene-1, 4-cyclohexanedicarboxylate): Analysis of parameters affecting polymerization and cis-trans isomerization | Request PDF. Available at: [Link]

• ResearchGate. New polymer syntheses, 17. Cis/trans isomerism of 1,4‐cyclohexanedicarboxylic acid in crystalline, liquid‐crystalline and amorphous polyesters. Available at: [Link]

• MDPI. Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor: A New Example of Bio-Based Polyesters for Sustainable Food Packaging. Available at: [Link]

• MDPI. Recent Advances in the Development of 1,4-Cyclohexanedimethanol (CHDM) and Cyclic-Monomer-Based Advanced Amorphous and Semi-Crystalline Polyesters for Smart Film Applications. Available at: [Link]

• PMC. Recent Advances in the Development of 1,4-Cyclohexanedimethanol (CHDM) and Cyclic-Monomer-Based Advanced Amorphous and Semi-Crystalline Polyesters for Smart Film Applications. Available at: [Link]

• ResearchGate. Reversible cis–trans isomerization of alkenes in the unsaturated polyester. Available at: [Link]

• Preprints.org. Recent Advances in the Development 1,4-Cycloheanedimethanol (CHDM) and Cyclic Monomer-Based Advanced Amorphous and Semi-Crystalline Polyesters for Smart Film Applications. Available at: [Link]

• Unibo. Synthesis and properties of poly (alkylene trans -1,4-cyclohexanedicarboxylate)s with different glycolic subunits. Available at: [Link]

• Royal Society of Chemistry. Highly trans-1,4-stereoselective coordination chain transfer polymerization of 1,3-butadiene and copolymerization with cyclic esters by a neodymium-based catalyst system. Available at: [Link]

• PubMed. Synthesis and polymerization of renewable 1,3-cyclohexadiene using metathesis, isomerization, and cascade reactions with late-metal catalysts. Available at: [Link]

• NIH. Transition Metal Coordination Polymers with Trans-1,4-Cyclohexanedicarboxylate: Acidity-Controlled Synthesis, Structures and Properties. Available at: [Link]

• Springer. Efficient synthesis 1,4-cyclohexanedicarboxaldehyde by an engineered alcohol oxidase. Available at: [Link]

• ResearchGate. Synthesis and properties of poly (1,4-cyclohexanedicarboxylic anhydride). Available at: [Link]

• Royal Society of Chemistry. Syndioselective ring-opening polymerization and copolymerization of trans-1,4-cyclohexadiene carbonate mediated by achiral metal- and organo-catalysts. Available at: [Link]

• Wikipedia. 1,4-Cyclohexanedicarboxylic acid. Available at: [Link]

• DTIC. INFRARED SPECTROSCOPIC INVESTIGATION OF THE CIS-TRANS ISOMERIZATION OF THE POLYESTER FROM MALEIC ANHYDRIDE-ETHYLENE GLYCOL. Available at: [Link]

• PMC. Polyester monomers lack ability to bind and activate both androgenic and estrogenic receptors as determined by In Vitro and In Silico methods. Available at: [Link]

• ResearchGate. Synthesis and Polymerization of Renewable 1,3-Cyclohexadiene Using Metathesis, Isomerization, and Cascade Reactions with Late-metal Catalysts | Request PDF. Available at: [Link]

• University of Bath. Alternative formats If you require this document in an alternative format, please contact: . Available at: [Link]

• CretLox. Top Analytical Techniques for Characterizing Custom Polymers. Available at: [Link]

• Royal Society of Chemistry. Reaction kinetics of 1,4-cyclohexadienes with OH radicals: an experimental and theoretical study. Available at: [Link]

• Chemistry Notes. Determination of configuration of cis and trans isomers. Available at: [Link]

• MDPI. DFT Studies on cis-1,4-Polymerization of Dienes Catalyzed by a Cationic Rare-Earth Metal Complex Bearing an Ancillary PNP Ligand. Available at: [Link]

• ResearchGate. Polyimides Containing Trans1,4-cyclohexane unit (III). Ordered Structure and Intermolecular Interaction in s-BPDA/CHDA Polyimide. Available at: [Link]

• JournalAgent. EFFECTS OF CHEMICAL MODIFICATIONS ON POLYESTER FIBRES. Available at: [Link]

• The Madison Group. THE RELATIONSHIP BETWEEN STRUCTURE AND THERMAL AND MECHANICAL PROPERTIES OF THERMOPLASTIC POLYESTER MATERIALS. Available at: [Link]

• YouTube. Important Properties to Identify Cis-/Trans- Isomers. Available at: [Link]

• Textile Apex. Physical and Chemical Properties of Polyester. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor: A New Example of Bio-Based Polyesters for Sustainable Food Packaging | MDPI [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Recent Advances in the Development of 1,4-Cyclohexanedimethanol (CHDM) and Cyclic-Monomer-Based Advanced Amorphous and Semi-Crystalline Polyesters for Smart Film Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. preprints.org [preprints.org]
• 6. Poly(1,4-cyclohexylenedimethylene-1, 4-cyclohexanedicarboxylate): analysis of parameters affecting polymerization and cis-trans isomerization [iris.unimore.it]
• 7. Highly trans-1,4-stereoselective coordination chain transfer polymerization of 1,3-butadiene and copolymerization with cyclic esters by a neodymium-based catalyst system - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. resolvemass.ca [resolvemass.ca]
• 9. chemistnotes.com [chemistnotes.com]
• 10. apps.dtic.mil [apps.dtic.mil]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Melt Polycondensation of 1,4-Cyclohexanedicarboxylic Acid (1,4-CHDA)

Welcome to the technical support center for polyester synthesis. This guide is designed for researchers, scientists, and process chemists working on the melt polycondensation of 1,4-cyclohexanedicarboxylic acid (1,4-CHDA). As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-proven insights to help you reduce reaction times, troubleshoot common issues, and achieve consistent, high-quality results. This document is structured in a flexible question-and-answer format to directly address the challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the key process stages in the melt polycondensation of 1,4-CHDA, and what is the primary goal of each stage?

Melt polycondensation is a robust, solvent-free method for synthesizing high-molecular-weight polyesters.[1] The process is typically conducted in two distinct stages:

• Esterification (First Stage): In this initial phase, 1,4-CHDA is reacted with a diol (e.g., 1,4-butanediol or 1,4-cyclohexanedimethanol, CHDM) at moderate temperatures (typically 180-220°C) under an inert nitrogen atmosphere.[2][3] The primary goal is to form low-molecular-weight oligomers while efficiently removing the water byproduct. The reaction is driven forward by distilling off this water. This stage is complete when approximately 90% of the theoretical amount of water has been collected.[2]

• Polycondensation (Second Stage): Once the esterification is largely complete, the conditions are changed to favor chain extension. The temperature is increased (typically >220°C), and a high vacuum is gradually applied.[3] This critical step facilitates the removal of the remaining water and excess diol, driving the equilibrium towards the formation of a high-molecular-weight polymer. The reaction is monitored by the increase in melt viscosity (observed as increased torque on the mechanical stirrer) until the desired molecular weight is achieved.[3]

Q2: Why would I choose 1,4-CHDA over a more common diacid like terephthalic acid (TPA)?

The choice between 1,4-CHDA and TPA is dictated by the desired end-properties of the polyester. While TPA introduces aromatic rigidity, the cycloaliphatic structure of 1,4-CHDA imparts a unique combination of properties:

• Improved Processability: Polyesters based on 1,4-CHDA generally exhibit a lower melt viscosity compared to their TPA-based counterparts, which can facilitate easier processing and potentially shorter reaction times as byproduct removal is more efficient.[2][4]

• Enhanced Stability: The absence of the phenyl ring, which readily absorbs UV light in TPA, gives 1,4-CHDA-based polyesters superior photo-oxidative stability (weatherability).[2][5] They also possess excellent hydrolytic stability.[5]

• Unique Thermal and Mechanical Profile: 1,4-CHDA introduces a non-planar, flexible ring structure into the polymer backbone. This leads to a lower glass transition temperature (Tg) than aromatic polyesters but higher than linear aliphatic polyesters, offering a distinct balance of stiffness and flexibility.[2][6]

Q3: How does the cis/trans isomer ratio of 1,4-CHDA affect the polymerization and final polymer properties?

1,4-CHDA exists as two geometric isomers: cis and trans. The ratio of these isomers is a critical parameter that significantly influences the final polymer's characteristics.

• Causality: The trans isomer has a more linear and rigid structure, which allows for more efficient packing of polymer chains. The cis isomer introduces a "kink" in the chain, disrupting this packing.

• Impact on Properties: A higher content of the trans isomer generally leads to increased crystallinity, a higher melting temperature (Tm), and a higher glass transition temperature (Tg).[7][8] Conversely, a higher cis content can decrease the melting point and increase elongation.[6]

• Process Consideration: It is crucial to be aware that isomerization can occur during the high temperatures of melt polycondensation, potentially shifting the initial monomer ratio towards a thermodynamic equilibrium.[7] This can be a source of batch-to-batch inconsistency if not properly controlled. Carboxylic acid end groups can catalyze this isomerization, making temperature control a key factor.[7]

Troubleshooting Guide

Problem: The reaction is extremely slow or stalls, failing to achieve the target molecular weight.

Q: My polycondensation reaction has been running for hours, but the melt viscosity isn't increasing as expected. What are the most likely causes and how can I accelerate the process?

This is a common issue that typically points to inefficiencies in the polycondensation stage. The root cause is almost always related to the incomplete removal of byproducts, which prevents the equilibrium from shifting toward longer polymer chains.

A: Let's break down the potential causes and solutions:

• Ineffective Catalyst System:

  • The "Why": The catalyst's role is to lower the activation energy for both the esterification and transesterification reactions. An inappropriate or deactivated catalyst will significantly slow the polymerization rate.

  • Troubleshooting Steps:

    • Catalyst Choice: Ensure you are using a suitable catalyst. Organometallic compounds containing titanium (e.g., tetrabutyl titanate - TBT, tetra-n-butyltitanate), tin, or antimony are highly effective for this type of reaction.[3][9]

    • Concentration: Catalyst concentration is critical. Typical loadings range from 20-500 ppm of metal based on the theoretical polymer yield.[9] Too little will be ineffective, while too much can sometimes promote side reactions or discoloration.

    • Addition Point: Consider a staged addition. Adding a portion of the catalyst at the beginning of the esterification and the remainder at the start of the polycondensation stage can maintain high catalytic activity throughout the process.[9]

• Insufficient Vacuum:

  • The "Why": A deep vacuum (<1 mbar) is non-negotiable for the polycondensation stage. According to Le Chatelier's principle, the continuous removal of volatile byproducts (water, excess diol) is what drives the reaction to completion.

  • Troubleshooting Steps:

    • System Check: Verify your vacuum system is free of leaks. Check all joints, seals, and tubing.

    • Vacuum Pump: Ensure your pump is capable of reaching the required vacuum level and that the oil is clean.

    • Surface Area: As viscosity builds, the surface area available for byproduct evaporation decreases. Vigorous and efficient stirring is essential to constantly renew the surface of the melt.

• Suboptimal Temperature Profile:

  • The "Why": Temperature is a double-edged sword. While higher temperatures increase the intrinsic reaction rate, excessively high temperatures can lead to thermal degradation, side reactions, and unwanted isomerization, which can inhibit polymerization or alter final properties.[7][10]

  • Troubleshooting Steps:

    • Staged Increase: Employ a gradual temperature increase. For example, start the esterification at ~190°C and slowly raise it to 210-220°C.[3] For the polycondensation stage, increase the temperature further to 230-250°C to maintain a molten, stirrable state as the molecular weight and melting point increase.[9]

    • Avoid Overheating: Melt temperatures above the polymer's decomposition point must be avoided.[10] Use a calibrated temperature controller and place the thermocouple correctly to measure the melt temperature accurately.

• Improper Monomer Stoichiometry or Purity:

  • The "Why": Polycondensation requires a precise equimolar balance of functional groups (carboxyl and hydroxyl). An excess of one monomer will lead to chain termination, limiting the final molecular weight. Additionally, moisture in the monomers acts as a chain terminator.[11]

  • Troubleshooting Steps:

    • Monomer Ratio: While a 1:1 molar ratio is theoretically ideal, a slight molar excess of the diol (e.g., 1.04:1) is often used to compensate for its potential loss through volatilization during the high-temperature vacuum stage.[12]

    • Purity: Ensure your 1,4-CHDA and diol are of high purity and, most importantly, dry. Moisture contamination is a frequent cause of failed polymerizations.[11]

Problem: The final polyester product is yellow or discolored.

Q: My polyester, which should be colorless, has a distinct yellow tint. What is causing this degradation, and how can I prevent it?

A: Yellowing is a clear indicator of thermal degradation. It's caused by side reactions that create chromophores (color-producing groups) in the polymer backbone. Here is how to mitigate it:

• Excessive Thermal Stress:

  • The "Why": Prolonged exposure to high temperatures, especially in the presence of oxygen, will cause polymers to degrade. Polyesters have a specific thermal stability limit which should not be exceeded.[13]

  • Troubleshooting Steps:

    • Minimize Reaction Time: The most effective way to reduce thermal degradation is to reduce the overall reaction time. By optimizing the catalyst, vacuum, and stirring as described above, you can reach your target molecular weight faster, minimizing the time the polymer spends at elevated temperatures.

    • Optimize Temperature: Do not use a higher temperature than necessary. The goal is to keep the melt fluid enough for efficient mixing, but not to "cook" it. A temperature of 250-260°C is a common upper limit for many polyesters.[13]

    • Inert Atmosphere: Ensure a thorough nitrogen purge at the beginning of the reaction and maintain a positive nitrogen blanket throughout the entire esterification stage to prevent oxidation.

• Catalyst-Induced Discoloration:

  • The "Why": Certain catalysts, particularly some titanium compounds, can impart a slight yellow hue to the final polymer, especially at higher concentrations.

  • Troubleshooting Steps:

    • Use Phosphite Stabilizers: Incorporating a small amount of a phosphite-based antioxidant or stabilizer at the beginning of the reaction can help chelate catalyst residues and prevent oxidation, preserving the polymer's color.

    • Evaluate Catalyst Type: If color is a critical specification, consider evaluating different catalyst systems. Antimony or germanium-based catalysts are sometimes used when color is paramount, though they may have different activity profiles.[9]

Experimental Protocols & Data

Protocol: Two-Stage Melt Polycondensation of Poly(butylene 1,4-cyclohexanedicarboxylate)

This protocol is a representative example. Temperatures and times must be optimized for your specific equipment and target molecular weight.

Materials:

• 1,4-Cyclohexanedicarboxylic acid (1,4-CHDA)

• 1,4-Butanediol (BDO)

• Catalyst (e.g., Titanium(IV) butoxide - TBT, 200 ppm)

• Nitrogen gas supply

• Vacuum pump (<1 mbar)

Equipment:

• Glass reactor equipped with a mechanical stirrer, nitrogen inlet, distillation condenser, and a vacuum port.

• Heating mantle with a calibrated temperature controller.

Procedure:

• Esterification Stage: a. Charge the reactor with 1,4-CHDA and BDO in a 1:1.1 molar ratio. Add the TBT catalyst (200 ppm). b. Assemble the reactor, ensuring all joints are sealed. c. Begin stirring at approximately 50 RPM and start a slow purge of nitrogen gas. d. Set the temperature controller to 190°C. Water will begin to distill off as the reactants melt and react. e. Over 1.5-2 hours, slowly increase the temperature to 210°C. Continue this stage until ~90% of the theoretical water has been collected in the condenser.[3]

• Polycondensation Stage: a. Increase the stirrer speed to 100-150 RPM to improve surface renewal of the increasingly viscous melt.[3] b. Stop the nitrogen flow and begin to gradually apply vacuum, slowly reducing the pressure to below 1 mbar over 30-45 minutes. This slow reduction prevents excessive foaming as the excess BDO is removed. c. Simultaneously, increase the reaction temperature to 230-240°C. d. Hold the reaction under these conditions (high vacuum, 230-240°C). The progress of the reaction can be monitored by the increase in torque on the stirrer's motor. e. Continue the reaction for 2-3 hours, or until the desired melt viscosity is achieved. f. To stop the reaction, release the vacuum with nitrogen gas and cool the reactor. The resulting polymer can then be extruded or removed once solidified.

Table 1: Common Catalysts for 1,4-CHDA Polycondensation

Catalyst Type	Example(s)	Typical Concentration (ppm metal)	Key Characteristics & Considerations
Titanium Alkoxides	Titanium(IV) butoxide (TBT), Tetraisopropyl titanate (TPT)	50 - 250	Highly active and widely used. Can cause slight yellowing at higher concentrations.[3][9]
Tin Compounds	Dibutyltin oxide	100 - 300	Good activity. Often used in combination with other catalysts.[9]
Antimony Compounds	Antimony(III) oxide	200 - 500	Lower activity than titanium but results in better polymer color. Often requires higher temperatures.[9]

Visualization of Process Logic

Diagram 1: Key Factors Influencing Reaction Time

This diagram illustrates the causal relationships between key experimental parameters and the desired outcomes of reduced reaction time and high polymer quality.

Caption: Key parameters and their influence on reaction outcomes.

Diagram 2: Troubleshooting Workflow for Low Molecular Weight

This decision tree provides a logical workflow for diagnosing and solving the common problem of failing to achieve the target molecular weight.

Caption: Troubleshooting decision tree for low molecular weight.

References

• Eastman Publication N-343, "The reduction in resin melt viscosity of 1,4-CHDA, 1,3 -CHDA, HPHP and BEPD". Referenced in a patent without a direct public link, but the finding is cited.

• ResearchGate. (2022). 1,4-Cyclohexanedimethanol-based polyesters derived from biomass: synthesis, thermal properties, crystallization properties, and tensile properties.

• National Institutes of Health (NIH). (2022). Recent Advances in the Development of 1,4-Cyclohexanedimethanol (CHDM) and Cyclic-Monomer-Based Advanced Amorphous and Semi-Crystalline Polyesters for Smart Film Applications.

• ResearchGate. (2019). The influence of 1,4-cyclohexanedicarboxylic acid on the thermal and mechanical properties of copolyamides.

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Power of CHDA: Enhancing Polyester Resins with 1,4-Cyclohexanedicarboxylic Acid.

• Preprints.org. (2024). Recent Advances in the Development 1,4-Cycloheanedimethanol (CHDM) and Cyclic Monomer-Based Advanced Amorphous and Semi-Crystalline Polyesters for Smart Film Applications.

• ResearchGate. (2015). Optimization of poly(1,4-cyclohexylidene cyclohexane-1,4-dicarboxylate) (PCCD) preparation for increased crystallinity.

• MDPI. (2022). Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor: A New Example of Bio-Based Polyesters for Sustainable Food Packaging.

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Technical Support Center: The Critical Impact of Monomer Purity on Final Polymer Characteristics

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of polymer synthesis. The purity of your starting monomer is not a trivial detail; it is the cornerstone of predictable, reproducible, and high-performance polymers. Even trace impurities can have a profound and often detrimental effect on the final characteristics of your material, leading to failed experiments, inconsistent batch-to-batch results, and misleading data.

This document moves beyond simple protocols to provide a deeper understanding of the causal relationships between monomer impurities and polymer properties. It is structured as a series of frequently asked questions and troubleshooting scenarios that we, as application scientists, encounter in the field. Our goal is to empower you to diagnose issues, refine your methodologies, and achieve mastery over your polymerization processes.

Frequently Asked Questions: The Fundamentals

Q1: Why is monomer purity considered a critical parameter in polymerization?

Monomer purity is paramount because polymerization reactions are highly sensitive processes where the monomer is the fundamental repeating unit.[1] High-purity monomers are essential for achieving desired polymer functionality, controlling molecular weight and architecture, and ensuring process scalability.[2] The presence of even minute quantities of contaminants can initiate unwanted side reactions, terminate polymer chains prematurely, or alter the polymer's final structure and, consequently, its properties.[3] In essence, the final polymer is a macroscopic amplification of the quality of its constituent monomers.

Q2: What are the most common types of impurities found in monomers and what are their general effects?

Impurities can be broadly categorized based on their chemical function and impact on the polymerization process. Understanding these categories is the first step in troubleshooting.

Impurity Type	Common Sources	Primary Impact on Polymerization	Effect on Final Polymer Characteristics
Inhibitors/Retarders	Added for storage stability (e.g., MEHQ, BHT, TBC)[4]	Scavenge radicals, creating an induction period or slowing the reaction rate.[4][5]	Inconsistent initiation, lower yields, potential for batch-to-batch variability.
Water/Moisture	Atmospheric exposure, residual solvent	Acts as a chain transfer agent or terminator, especially in ionic and condensation polymerizations.[6][7][8]	Drastic reduction in molecular weight, altered mechanical properties, potential hydrolysis of the polymer backbone.[9][10]
Monofunctional Species	Synthesis byproducts, monomer degradation	Act as "chain stoppers" by capping the growing polymer chain.[3]	Severely limits the achievable molecular weight.
Cross-linking Agents	Synthesis byproducts with >2 reactive groups	Cause branching and formation of insoluble gels.[11][12]	Increased viscosity during reaction, formation of insoluble fractions (gels), altered mechanical properties (increased brittleness).[13]
Geometric/Structural Isomers	Inherent to monomer synthesis	Affect the regularity and packing of polymer chains.[14][15]	Changes in crystallinity, melting point (Tm), glass transition temperature (Tg), and mechanical strength.[14][15]
Residual Solvents/Reagents	Monomer synthesis and purification steps	Can act as plasticizers, chain transfer agents, or react with initiators/catalysts.	Altered thermal and mechanical properties, potential for outgassing in the final product.

Troubleshooting Guide: From Problem to Purity

This section addresses specific issues you may encounter during your experiments and links them back to potential monomer purity problems.

Scenario 1: My polymerization reaction is not starting, or there is a long, unexpected delay before it begins.

A1: This is a classic sign of an inhibitor in your monomer.

• Causality: Monomers, especially vinyl monomers like acrylates and styrenes, are often shipped with small amounts of inhibitors (e.g., hydroquinone, MEHQ, TBC) to prevent spontaneous polymerization during transport and storage.[4][16] These molecules are highly efficient radical scavengers.[17] They react with and neutralize the initial radicals generated by your initiator, effectively preventing the polymerization chain from starting.[5] The reaction will only begin after all the inhibitor has been consumed, leading to a distinct "induction period."[17]

• Troubleshooting Steps:

  • Check the Monomer's Certificate of Analysis (CoA): The manufacturer will list the type and concentration of the added inhibitor.

  • Perform an Inhibitor Removal Step: For phenolic inhibitors, the most common method is to pass the monomer through a column of activated basic alumina. This should be done immediately before use, as the unstabilized monomer can polymerize spontaneously.[4]

  • Consider Increasing Initiator Concentration: While not ideal, a higher initiator concentration can sometimes be used to overcome the inhibitor more quickly. This approach should be used with caution as it can also lead to lower molecular weight and a broader polydispersity.

Scenario 2: My final polymer has a much lower molecular weight (MW) than predicted.

A2: Low molecular weight is one of the most common consequences of monomer impurities. The likely culprits are water, monofunctional impurities, or an incorrect stoichiometric ratio in step-growth polymerizations.

• Causality (Water): In many polymerization types, water is a potent chain transfer agent.[8] For example, in cationic polymerization, water can terminate a growing chain by reacting with the carbocationic end.[7] In condensation polymerizations (e.g., polyesters, polyamides), excess water can shift the reaction equilibrium, favoring depolymerization and limiting chain growth.[6][10] Even a small amount of water can lead to a significant decrease in the final degree of polymerization.[3][8]

• Causality (Monofunctional Impurities): If your monomer contains impurities with only one reactive functional group (e.g., a monofunctional alcohol in a diol/diacid polyester synthesis), these molecules will cap the growing polymer chains. Once reacted, the chain end is no longer reactive, and growth is permanently terminated. This is a direct and often severe limiter of molecular weight.[3]

• Troubleshooting & Validation Workflow:

  • Quantify Water Content: Do not rely on "drying" alone. Use Karl Fischer titration for precise water quantification. For many sensitive polymerizations, water content should be in the low ppm range.

  • Assess Monomer Purity: Use analytical techniques like Nuclear Magnetic Resonance (NMR) or Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify any monofunctional species or other contaminants.[18] NMR is particularly powerful for identifying structurally similar impurities.

  • Purify the Monomer: If impurities are detected, purify the monomer using appropriate techniques such as distillation, recrystallization, or column chromatography.[19][20]

  • Strictly Control Stoichiometry (for Step-Growth): For A-A + B-B type polymerizations, achieving high molecular weight requires near-perfect 1:1 stoichiometry.[19] Ensure you are weighing materials with high precision and accounting for the purity of each monomer.

Below is a workflow diagram for diagnosing the cause of low molecular weight.

Caption: Troubleshooting workflow for low molecular weight polymers.

Scenario 3: My polymer is forming an insoluble gel during the reaction, or the final product has insoluble particles.

A3: Unintended gel formation is a strong indicator of a cross-linking impurity.

• Causality: This occurs when an impurity in your monomer has more than two reactive functional groups. For instance, if you are performing a linear polymerization of a di-functional monomer, but it is contaminated with a tri-functional species, this contaminant will act as a branch point.[21] As multiple polymer chains grow from these branch points, they eventually connect to form a macroscopic, three-dimensional network, resulting in a gel.[13] Once the gel point is reached, the polymer becomes insoluble and the viscosity of the reaction mixture increases dramatically.[11]

• Troubleshooting Steps:

  • Review Monomer Synthesis: Look at the synthetic route used to produce your monomer. Are there any plausible side reactions that could have produced a tri- or multi-functional byproduct?

  • Analytical Detection: Detecting trace cross-linkers can be challenging. High-Performance Liquid Chromatography (HPLC) can sometimes separate these structurally similar molecules.[22] NMR may also reveal their presence if their signals do not completely overlap with the primary monomer.

  • Purification: Meticulous purification via fractional distillation or recrystallization is often required to remove these impurities. The effectiveness of the purification should be monitored by the chosen analytical technique.

The diagram below illustrates how a small amount of a cross-linking impurity can disrupt a linear polymerization.

Caption: Effect of a cross-linking impurity (X) on linear polymerization.

Experimental Protocols & Data

To ensure trustworthy and reproducible results, rigorous analytical characterization and purification are essential.

Protocol 1: General Monomer Purification (Basic Alumina Column)

This protocol is effective for removing common phenolic inhibitors (e.g., hydroquinone, MEHQ) from vinyl monomers.

• Prepare the Column: Use a glass chromatography column with a fritted disc and stopcock.

• Pack the Column: Add a small plug of glass wool. Fill the column approximately two-thirds full with activated basic alumina (Brockmann I, standard grade, ~150 mesh). Do not pack too tightly.

• Pre-wet the Column (Optional but Recommended): Pass a small amount of a dry, inert solvent (e.g., hexane) through the column and then dry completely with a stream of nitrogen or argon.

• Load the Monomer: Add the inhibited monomer directly to the top of the column.

• Elute: Allow the monomer to pass through the column under gravity or with gentle positive pressure from an inert gas.

• Collect the Purified Monomer: Collect the eluent in a clean, dry flask. The purified monomer is now unstabilized and should be used immediately.

Protocol 2: Assessing Polymer Molecular Weight by Gel Permeation Chromatography (GPC)

GPC separates polymer chains based on their size in solution, providing critical data on molecular weight distribution.[23]

• System Preparation: Ensure the GPC system (pump, columns, detector) is equilibrated with the appropriate mobile phase (e.g., THF, Chloroform) at a stable flow rate (e.g., 1.0 mL/min).

• Standard Calibration: Prepare a series of narrow-polydispersity polymer standards (e.g., polystyrene) of known molecular weights. Inject each standard and create a calibration curve of log(MW) vs. elution time.

• Sample Preparation: Dissolve a precise amount of your polymer sample in the mobile phase to create a dilute solution (typically 1-2 mg/mL). Filter the solution through a 0.22 or 0.45 µm syringe filter to remove any particulates.

• Sample Injection: Inject the filtered sample into the GPC system.

• Data Analysis: Using the software, integrate the chromatogram of your sample and calculate the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) against the calibration curve.[23]

Analytical Techniques for Purity Assessment

The choice of technique depends on the suspected impurity and the required sensitivity.

Analytical Technique	What It Detects	Typical Use Case
NMR Spectroscopy	Structural information, functional groups, quantification of impurities relative to the monomer.[24]	Excellent for identifying and quantifying structural isomers, monofunctional impurities, and residual solvents.[23]
GC-MS	Volatile and semi-volatile organic compounds.	Identifying unknown volatile impurities, residual solvents, and byproducts from monomer synthesis.[18]
HPLC	Non-volatile or thermally labile compounds.	Separating and quantifying inhibitors, cross-linking agents, and other non-volatile contaminants.[22]
Karl Fischer Titration	Precise water content.	Essential for moisture-sensitive polymerizations (e.g., cationic, condensation, some anionic).[6]
DSC/TGA	Thermal transitions (Tg, Tm), thermal stability.	Can indicate purity issues indirectly; impurities often broaden melting peaks or lower the degradation temperature.[24]

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Reference Data & Comparative Studies

A Comparative Guide to the Mechanical Properties of Polyesters Derived from 1,4-CHDA and Terephthalic Acid

In the vast landscape of polymer science, polyesters stand out for their versatility, finding applications from packaging and textiles to high-performance automotive components. The final properties of a polyester are profoundly dictated by the molecular structure of its constituent monomers. This guide provides an in-depth comparison of the mechanical properties of polyesters synthesized from two distinct dicarboxylic acids: the cycloaliphatic 1,4-cyclohexanedicarboxylic acid (1,4-CHDA) and the aromatic terephthalic acid (TPA).

This analysis is designed for researchers and material scientists, offering insights into the structure-property relationships that govern polyester performance and providing the experimental basis for informed material selection.

The Structural Foundation: A Tale of Two Rings

The fundamental differences in the mechanical behavior of polyesters derived from 1,4-CHDA and TPA originate from the geometry and nature of their respective cyclic structures.

• Terephthalic Acid (TPA): As an aromatic dicarboxylic acid, TPA features a rigid, planar benzene ring. This planarity allows for efficient packing of polymer chains and strong intermolecular π-π stacking interactions. The result is a highly rigid polymer backbone, which is a defining characteristic of TPA-based polyesters like polyethylene terephthalate (PET) and polybutylene terephthalate (PBT).[1][2]

• 1,4-Cyclohexanedicarboxylic Acid (1,4-CHDA): In contrast, 1,4-CHDA is a cycloaliphatic dicarboxylic acid with a non-planar, three-dimensional cyclohexane ring.[3] This puckered ring structure introduces greater flexibility into the polymer backbone. Furthermore, 1,4-CHDA exists as cis and trans stereoisomers. The linear geometry of the trans isomer allows for better chain packing and higher crystallinity compared to the kinked cis isomer, significantly influencing the final properties of the polyester.[4][5]

Caption: Chemical structures of Terephthalic Acid (TPA) and 1,4-Cyclohexanedicarboxylic Acid (1,4-CHDA).

Comparative Analysis of Mechanical Properties

The structural disparities between TPA and 1,4-CHDA give rise to a distinct trade-off in the mechanical performance of their resulting polyesters. TPA-based polymers typically excel in strength and stiffness, while 1,4-CHDA-based polymers offer superior toughness and flexibility.

Tensile Strength and Modulus (Stiffness)

Polyesters derived from TPA, such as PET, exhibit high tensile strength and a high tensile modulus.[1][6] This stiffness is a direct consequence of the rigid aromatic rings in the polymer backbone, which resist deformation under tensile load.

Conversely, the incorporation of the flexible 1,4-CHDA ring generally results in polyesters with lower tensile strength and modulus. The non-planar cyclohexane ring disrupts the close packing of polymer chains, leading to a less rigid material. However, polyesters synthesized with a high percentage of the trans-CHDA isomer can achieve higher stiffness due to the isomer's more linear and extended conformation, which promotes better chain alignment and crystallinity.[5][7]

Impact Strength and Toughness

This is where 1,4-CHDA-based polyesters demonstrate a significant advantage. Toughness, a material's ability to absorb energy and plastically deform without fracturing, is greatly enhanced by the cycloaliphatic structure. The cyclohexane ring can dissipate impact energy through conformational changes (e.g., chair-to-boat interconversions), which prevents crack propagation.[8] Consequently, polyesters containing 1,4-CHDA generally exhibit superior impact resistance.

Aromatic polyesters like PET can be notch-sensitive and relatively brittle, although this can be mitigated by copolymerization. For instance, PETG, which incorporates 1,4-cyclohexanedimethanol (a diol with a similar cycloaliphatic ring), has significantly higher impact strength than standard PET.[9]

Flexibility and Elongation at Break

The inherent rigidity of the TPA monomer leads to polyesters with limited chain mobility, resulting in lower flexibility and elongation at break. In contrast, the flexible nature of the 1,4-CHDA ring imparts greater ductility to the polymer. This allows the polymer chains to uncoil and align under stress, leading to a higher elongation at break. This makes 1,4-CHDA-based polyesters suitable for applications requiring good flexibility.

A Summary of Performance Trade-offs

Mechanical Property	Terephthalic Acid (TPA) Based Polyesters (e.g., PET, PBT)	1,4-Cyclohexanedicarboxylic Acid (1,4-CHDA) Based Polyesters	Causality (Structural Basis)
Tensile Strength	High	Moderate to Low	The rigid, planar aromatic ring in TPA provides exceptional strength. The flexible cycloaliphatic ring of 1,4-CHDA offers less resistance to tensile stress.
Tensile/Flexural Modulus	High (Stiff)	Moderate to Low (More Flexible)	Efficient chain packing and strong intermolecular forces from the TPA ring result in high stiffness. The puckered 1,4-CHDA ring disrupts packing.
Impact Strength	Moderate to Low (Can be brittle)	High (Tough)	The 1,4-CHDA ring's ability to undergo conformational changes allows for effective energy dissipation. The rigid TPA structure is less able to absorb impact energy.
Elongation at Break	Lower	Higher	The flexible backbone of 1,4-CHDA polyesters allows for greater chain extension before fracture compared to the rigid TPA-based polymer chains.
Hardness	High	Moderate	Hardness is correlated with stiffness; the rigid TPA structure leads to a harder material.
UV Resistance	Fair (can yellow over time)	Excellent	The aromatic TPA ring absorbs UV radiation, leading to photodegradation. The aliphatic 1,4-CHDA ring is largely transparent to UV light.
Glass Transition (Tg)	Higher	Lower	The restricted motion of the rigid TPA-based chains results in a higher Tg. The more mobile 1,4-CHDA chains have a lower Tg.

Quantitative Data from Experimental Studies

The following table presents typical mechanical property values for representative polyesters to illustrate the quantitative differences. Note that these values can vary significantly based on factors like molecular weight, crystallinity (influenced by processing conditions and cis/trans ratio), and the specific diol used in polymerization.

Material	Tensile Strength (MPa)	Flexural Modulus (GPa)	Elongation at Break (%)	Notched Izod Impact (J/m)
PET (Polyethylene Terephthalate)	~50 - 80[6][10]	~2.8 - 3.1[1]	~50 - 150[1]	~35 - 80
PBT (Polybutylene Terephthalate, 30% Glass Fiber)	~130[11]	~9.0[11]	~2.5[11]	~85[11]
PCTG (Glycol-modified PET, high CHDM content)	~50	~2.1	~250	~90 - 100+ (No Break)[9]
PCCD (Poly(1,4-cyclohexylenedimethylene-1,4-cyclohexanedicarboxylate))	~50 - 60[7]	~1.5 - 2.0	>150[7]	High (Varies with cis/trans ratio)

Data compiled from multiple sources. PCCD values are representative, as commercial grades vary widely.

Standardized Experimental Protocols for Mechanical Characterization

To ensure the trustworthiness and reproducibility of mechanical property data, standardized testing methodologies are essential. The following are summaries of key ASTM protocols used for the characterization of these polyesters.

Caption: Standard workflow for mechanical property characterization of polyesters.

Protocol for Tensile Properties (ASTM D638)

This test method is used to determine the tensile strength, tensile modulus, and elongation at break of plastics.[3][12][13][14]

• Specimen Preparation: Use standard dumbbell-shaped test specimens (Type I is common) prepared by injection molding.

• Conditioning: Condition the specimens for at least 40 hours at 23 ± 2°C and 50 ± 5% relative humidity, as per ASTM D618.

• Test Setup: Mount the specimen in the grips of a universal testing machine. Attach an extensometer to the specimen's gauge length to accurately measure strain.

• Procedure: Apply a tensile load at a constant crosshead speed (e.g., 5 mm/min or 50 mm/min, depending on the material's ductility) until the specimen fractures.

• Data Acquisition: Continuously record the applied load and the elongation of the gauge length.

• Calculations:

  • Tensile Strength: The maximum stress sustained by the specimen during the test.

  • Tensile Modulus: The slope of the initial linear portion of the stress-strain curve.

  • Elongation at Break: The strain at which the specimen fractures, expressed as a percentage of the original gauge length.

Protocol for Flexural Properties (ASTM D790)

This test measures the flexural strength and flexural modulus, which are indicators of a material's stiffness when bent.[15][16][17][18][19]

• Specimen Preparation: Use rectangular bar specimens of standard dimensions (e.g., 127 mm x 12.7 mm x 3.2 mm).

• Conditioning: Condition specimens as described in ASTM D618.

• Test Setup: Place the specimen on a three-point bend fixture with a specified support span (typically 16 times the specimen thickness).

• Procedure: Apply a load to the center of the specimen at a constant crosshead speed until the specimen breaks or reaches 5% strain in the outer fiber.

• Data Acquisition: Record the applied load and the resulting deflection at the center of the beam.

• Calculations:

  • Flexural Strength: The maximum stress in the outer fiber at the moment of rupture or 5% strain.

  • Flexural Modulus: A measure of stiffness in bending, calculated from the slope of the stress-strain curve.

Protocol for Notched Izod Impact Resistance (ASTM D256)

This test determines a plastic's resistance to fracture from a swinging pendulum impact, providing a measure of its toughness and notch sensitivity.[8][20][21][22][23]

• Specimen Preparation: Use rectangular bar specimens with a V-notch machined into one face to create a stress concentration point.

• Conditioning: Condition specimens as described in ASTM D618.

• Test Setup: Clamp the specimen vertically in the base of a pendulum impact tester, with the notched side facing the striking edge of the pendulum.

• Procedure: Release the pendulum from a specified height. It swings down, strikes, and fractures the specimen.

• Data Acquisition: The energy absorbed by the specimen during the break is measured by the height to which the pendulum swings after impact.

• Calculation: The impact strength is calculated by dividing the absorbed energy (in Joules) by the thickness of the specimen (in meters), reported as J/m.

Conclusion and Application Insights

The choice between 1,4-CHDA and terephthalic acid as a diacid monomer for polyester synthesis is a classic example of engineering trade-offs to achieve desired material performance.

• Terephthalic Acid (TPA) is the monomer of choice for applications demanding high strength, stiffness, and thermal stability . Its rigid aromatic structure is ideal for fibers, beverage bottles (PET), and engineering components (PBT) where dimensional stability under load is critical.

• 1,4-Cyclohexanedicarboxylic Acid (1,4-CHDA) is selected for applications where toughness, flexibility, and weatherability are paramount. Its non-planar, flexible ring provides superior impact resistance and excellent resistance to UV degradation, making it suitable for durable coatings, specialty films, and impact-modified plastics.

By understanding the fundamental relationship between the molecular architecture of these monomers and the resulting macroscopic mechanical properties, researchers and developers can strategically design and select polyesters with a tailored performance profile for any given application.

References

• ASTM D638-14, Standard Test Method for Tensile Properties of Plastics, ASTM International, West Conshohocken, PA, 2014. [Link]

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• ASTM D790-17, Standard Test Methods for Flexural Properties of Unreinforced and Reinforced Plastics and Electrical Insulating Materials, ASTM International, West Conshohocken, PA, 2017. [Link]

• Colonna, M., et al. (2011). Poly(1,4-cyclohexylenedimethylene-1, 4-cyclohexanedicarboxylate): analysis of parameters affecting polymerization and cis-trans isomerization. Polymer International, 60(11), 1607-1613. [Link]

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• 23. infinitalab.com [infinitalab.com]

The Tale of Two Diacids: A Comparative Guide to 1,4-CHDA and Adipic Acid in Copolyester Performance

Abstract

The selection of a dicarboxylic acid monomer is a critical determinant of the final properties of a copolyester. This guide provides an in-depth comparative analysis of two key diacids: the linear aliphatic adipic acid and the cycloaliphatic 1,4-cyclohexanedicarboxylic acid (1,4-CHDA). Through a synthesis of literature data and established experimental protocols, we explore how the fundamental structural differences—a flexible linear chain versus a rigid cyclic ring—drive significant variations in the thermal, mechanical, and chemical performance of the resulting polymers. This document serves as a technical resource for researchers and polymer scientists to inform monomer selection for copolyester design, enabling the targeted development of materials with tailored performance characteristics for applications ranging from flexible films to durable coatings.

Introduction: The Monomer as the Message

In the architecture of copolyesters, dicarboxylic acids and diols are the foundational bricks. The ultimate performance of the polymer—its strength, flexibility, and resilience to heat and chemicals—is a direct reflection of the chemical nature of these building blocks. This guide focuses on the pivotal choice between two C6 dicarboxylic acids: Adipic Acid (AA), a linear, flexible aliphatic molecule, and 1,4-Cyclohexanedicarboxylic Acid (1,4-CHDA), a rigid, cycloaliphatic counterpart.

While both possess the same number of carbon atoms, their topologies are fundamentally different. Adipic acid's linear structure introduces flexibility into the polymer backbone, whereas the chair and boat conformations of the 1,4-CHDA's cyclohexane ring impart significant rigidity.[1] This core structural dichotomy is the primary driver for the divergent properties observed in copolyesters synthesized from these monomers. Understanding this structure-property relationship is paramount for scientists aiming to design materials for specific, demanding applications. This guide will dissect these differences, providing the experimental data and foundational logic to empower informed monomer selection.

Monomer At a Glance: Structural and Physicochemical Distinction

Before delving into their effects on polymer properties, it is essential to compare the monomers themselves. Their inherent structures dictate their behavior in polymerization and the subsequent characteristics of the polymer chain.

Diagram 1: Chemical Structures of Adipic Acid and 1,4-CHDA

Caption: Molecular structures of linear adipic acid and cycloaliphatic 1,4-CHDA.

The key distinction is the cyclohexane ring in 1,4-CHDA. This ring structure is not planar and its conformational rigidity restricts the rotational freedom of the polymer backbone, a stark contrast to the high flexibility afforded by the linear methylene chain of adipic acid.

Impact on Copolyester Performance: A Comparative Analysis

The incorporation of either 1,4-CHDA or adipic acid into a copolyester backbone, typically with a diol such as 1,4-butanediol (BDO), results in materials with markedly different performance profiles. The rigid nature of the CHDA ring generally leads to polymers with higher thermal resistance and hardness, while the flexibility of adipic acid promotes lower glass transition temperatures and increased ductility.

Thermal Properties: Rigidity Breeds Stability

The introduction of a rigid cyclic monomer like 1,4-CHDA has a profound effect on the thermal properties of a copolyester. The constrained motion of the polymer chains elevates the energy required for molecular movement, leading to higher glass transition temperatures (Tg). In contrast, the flexible aliphatic chain of adipic acid allows for easier chain mobility, resulting in a lower Tg.

One study investigating the introduction of these diacids into isophthalic-based polyesters found that while both 1,4-CHDA and adipic acid act to flexibilize the polymer chain, the use of the cycloaliphatic diacid preserves the material's hardness and a higher Tg value.[1] Copolyesters based on 1,4-CHDA consistently demonstrate enhanced thermal stability compared to their linear aliphatic counterparts.[2]

Table 1: Comparative Thermal Properties of Copolyesters

Property	Copolyester with Adipic Acid	Copolyester with 1,4-CHDA	Rationale for Difference
Glass Transition Temp. (Tg)	Lower (e.g., ~ -50 °C for PEA)[3]	Higher	The rigid ring of 1,4-CHDA restricts chain mobility, requiring more energy for the transition from a glassy to a rubbery state.[1]
Melting Temperature (Tm)	Generally Lower	Generally Higher	The ordered packing of rigid 1,4-CHDA units can lead to higher crystallinity and thus a higher melting point.

| Thermal Stability (TGA) | Lower | Higher | The inherent rigidity of the cycloaliphatic structure provides greater resistance to thermal degradation.[2] |

Note: Absolute values depend heavily on the specific comonomers (e.g., diol) and molecular weight. The trends shown are for copolyesters where the diacid is the primary variable.

Mechanical Properties: The Flexibility vs. Hardness Trade-off

The mechanical behavior of copolyesters is a direct consequence of their molecular architecture. The flexible nature of adipic acid-based polyesters typically results in materials with a lower tensile modulus and higher elongation at break, making them suitable for applications requiring flexibility and toughness. Conversely, the rigidity imparted by 1,4-CHDA leads to harder, stiffer materials with a higher tensile modulus, but often with lower elongation.

Table 2: Comparative Mechanical Properties of Copolyesters

Property	Copolyester with Adipic Acid	Copolyester with 1,4-CHDA	Rationale for Difference
Tensile Modulus	Lower (e.g., ~240-313 MPa for PEA)[3]	Higher	The stiff cycloaliphatic ring of 1,4-CHDA increases the overall rigidity of the polymer chain, resisting deformation.
Tensile Strength	Lower (e.g., ~10-13 MPa for PEA)[3]	Higher	Increased chain rigidity and intermolecular forces from the 1,4-CHDA structure contribute to higher strength.
Elongation at Break	Higher (e.g., ~362% for PEA)[3]	Lower	The flexible chains of adipic acid-based polyesters can uncoil and align more readily under stress before fracturing.

| Hardness | Lower | Higher | The incorporation of 1,4-CHDA preserves hardness in copolyester formulations.[1] |

Chemical Resistance and Durability

The chemical stability of the diacid monomer also translates to the final polymer. The cycloaliphatic structure of 1,4-CHDA provides superior resistance to hydrolysis and UV degradation compared to linear aliphatic diacids.[2] This makes 1,4-CHDA-based polyesters particularly suitable for outdoor applications and coatings where weatherability is crucial.[2] In contrast, the aliphatic nature of adipic acid makes its polyesters more susceptible to enzymatic and hydrolytic degradation, a property that is leveraged in applications requiring biodegradability.[3]

Diagram 2: Structure-Property Relationship Overview

Caption: Causality from monomer structure to resulting copolyester properties.

Experimental Validation: Protocols and Methodologies

To provide a framework for empirical comparison, this section details the standard methodologies for the synthesis and characterization of these copolyesters. The following protocols are based on established laboratory and industrial practices.

Copolyester Synthesis: Two-Stage Melt Polycondensation

Melt polycondensation is a common, solvent-free method for producing high molecular weight polyesters. This two-stage process first involves an esterification step to form a low molecular weight prepolymer, followed by a polycondensation step under high vacuum to build molecular weight.

Protocol:

• Reactant Charging: Charge the dicarboxylic acid (1,4-CHDA or Adipic Acid), a diol (e.g., 1,4-butanediol in a 1:1.2 molar ratio to the diacid), and a catalyst (e.g., 100-200 ppm Titanium(IV) isopropoxide) into a reaction vessel equipped with a mechanical stirrer, thermocouple, nitrogen inlet, and a distillation column.

• Stage 1: Esterification:

  • Heat the reactor contents to 170-190°C under a slow nitrogen purge.[4][5]

  • Maintain this temperature for 2-3 hours while stirring, collecting the water byproduct from the condensation reaction.

  • The reaction is considered complete when the melt becomes clear and the rate of water distillation significantly decreases.

• Stage 2: Polycondensation:

  • Gradually increase the temperature to 220-240°C.

  • Slowly apply a vacuum (e.g., down to <1 mbar) to remove the excess diol and drive the polymerization reaction forward.[4]

  • Continue the reaction under high vacuum and temperature for another 2-4 hours. The viscosity of the melt will increase significantly, observable by an increase in the stirrer's torque.

• Polymer Recovery:

  • Discontinue heating and break the vacuum with nitrogen.

  • Extrude the molten polymer into a water bath to quench and solidify it.

  • Pelletize the resulting polymer strand.

  • Dry the pellets in a vacuum oven (e.g., 100-120°C for >12 hours) before characterization to remove absorbed moisture.

Diagram 3: Experimental Workflow for Comparative Analysis

Caption: Workflow from synthesis to characterization and final analysis.

Thermal Characterization

• Differential Scanning Calorimetry (DSC): Performed according to ASTM D3418 to determine the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc).[1][6][7][8][9] A typical procedure involves heating the sample at a controlled rate (e.g., 10-20°C/min) to erase thermal history, cooling it at the same rate, and then performing a second heating scan from which the thermal transitions are measured.[9]

• Thermogravimetric Analysis (TGA): Conducted under ASTM E1131 to assess thermal stability.[2][4][10][11] The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen), and the weight loss as a function of temperature is recorded to determine the onset of decomposition.

Mechanical Characterization

• Tensile Testing: Thin films or molded bars of the copolyesters are tested according to ASTM D882 (for thin films) or ASTM D638 (for thicker specimens).[12][13][14][15][16] This test provides crucial data on the material's Tensile Modulus (stiffness), Tensile Strength (ultimate strength), and Elongation at Break (ductility).[13]

Conclusion: Selecting the Right Tool for the Job

The choice between 1,4-CHDA and adipic acid is a strategic decision in copolyester design, dictated by the desired end-use performance.

• Choose Adipic Acid when the primary requirements are flexibility, a low glass transition temperature, and potential biodegradability . It is ideal for applications such as plasticizers, flexible films, and certain biodegradable packaging.

• Choose 1,4-CHDA when the target application demands higher thermal performance, rigidity, hardness, and enhanced durability , particularly in terms of hydrolytic and UV stability. It is the superior choice for durable goods, high-performance coatings, and applications requiring improved heat resistance.

By understanding the fundamental structure-property relationships detailed in this guide, researchers can move beyond simple trial-and-error and intelligently design copolyesters with a predictable and tailored performance profile.

References

• Intertek. (n.d.). Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358. Retrieved from [Link]

• ASTM International. (2015). D3418 Standard Test Method for Transition Temperatures and Enthalpies of Fusion and Crystallization of Polymers by Differential Scanning Calorimetry. Retrieved from [Link]

• Applus+ Laboratories. (n.d.). Thermogravimetric Analysis (TGA) Testing of Materials. Retrieved from [Link]

• ICC Evaluation Service. (n.d.). ASTM D882 - Tensile Properties of Thin Plastic Sheeting. Retrieved from [Link]

• ASTM International. (1999). D3418 Standard Test Method for Transition Temperatures of Polymers By Differential Scanning Calorimetry. Retrieved from [Link]

• Shimadzu. (n.d.). ASTM D882: Standard Test Method for Tensile Properties of Thin Plastic Sheeting. Retrieved from [Link]

• ZwickRoell. (n.d.). ASTM D882 | film tensile test. Retrieved from [Link]

• Milliken Chemical. (n.d.). The Power of CHDA: Enhancing Polyester Resins with 1,4-Cyclohexanedicarboxylic Acid. Retrieved from [Link]

• ASTM International. (2018). D882 - 18 Standard Test Method for Tensile Properties of Thin Plastic Sheeting. Retrieved from [Link]

• ANSI Blog. (2018). ASTM D882-18: Standard Test Method for Tensile Properties of Thin Plastic Sheeting. Retrieved from [Link]

• CMC Laboratories. (n.d.). Thermogravimetric Analysis (TGA) - ASTM E1131. Retrieved from [Link]

• Lotti, N., et al. (2021). Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor: A New Example of Bio-Based Polyesters for Sustainable Food Packaging. MDPI. Retrieved from [Link]

• ASTM International. (2021). D3418 - 21 Standard Test Method for Transition Temperatures and Enthalpies of Fusion and Crystallization of Polymers by Differential Scanning Calorimetry. Retrieved from [Link]

• Polymer Chemistry. (2022). Melt polycondensation of carboxytelechelic polyethylene for the design of degradable segmented copolyester polyolefins. Royal Society of Chemistry. Retrieved from [Link]

• Intertek. (n.d.). Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357. Retrieved from [Link]

• ResearchGate. (2018). Synthesis and properties of copolyesters based on adipic acid and butanediols. Retrieved from [Link]

• Ataman Kimya. (n.d.). ADIPIC ACID POLYESTER. Retrieved from [Link]

• ResearchGate. (2018). Synthesis and Properties of Copolyesters Derived from 1,4-Cyclohexanedimethanol, Terephthalic Acid, and 2,6-Naphthalenedicarboxylic Acid with Enhanced Thermal and Barrier Properties. Retrieved from [Link]

• Domb, A. J., et al. (2011). Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst. Polymer Advanced Technologies. Retrieved from [Link]

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• 15. Synthesis and characterization of poly(ethylene terephthalate- co -1,4-cyclohexanedimethylene terephtlatate)- block -poly(tetramethylene oxide) copoly ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA07172H [pubs.rsc.org]
• 16. Terephthalic Acid Copolyesters Containing Tetramethylcyclobutanediol for High‐Performance Plastics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Assessment: 1,4-CHDA-Enhanced Polyester Architectures

For High-Performance Coatings & Pharmaceutical Applications[1][2]

Executive Summary & Chemical Rationale

In the development of high-performance polyester resins, the monomer selection dictates the coating's lifecycle. Historically, formulators have been forced to choose between weatherability (favoring aliphatics) and mechanical hardness (favoring aromatics like Terephthalic Acid - TPA).[1]

1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) bridges this gap.[1][2][3][4] Unlike linear aliphatics (e.g., Adipic Acid) which offer flexibility but poor hardness, or aromatics which offer hardness but suffer from UV degradation, 1,4-CHDA incorporates a cycloaliphatic ring .[1] This structure provides the steric bulk required for hardness while lacking the conjugated double bonds that absorb UV light, thereby offering superior weatherability.

For the pharmaceutical and drug development sector, 1,4-CHDA serves a dual role: as a high-purity intermediate for active pharmaceutical ingredients (APIs) and as a monomer for advanced, potentially biodegradable packaging films that require superior barrier properties compared to standard aliphatic polyesters.[1]

Mechanistic Insight: The Cycloaliphatic Advantage

The performance differentiation of 1,4-CHDA stems from its stereochemistry. It exists as a mixture of cis and trans isomers.[5][6][7]

• UV Transparency: The absence of the benzene ring (found in TPA/IPA) eliminates the primary chromophore responsible for UV absorption and subsequent radical degradation (yellowing).[1]

• Conformational Energy: The interconversion between the "chair" and "boat" conformations of the cyclohexane ring allows the polymer backbone to absorb impact energy, imparting flexibility without sacrificing the glass transition temperature (

  ) significantly.

Visualization: Structural Impact on Polymer Properties

Figure 1: Comparative mechanistic impact of monomer selection on final coating properties.[1]

Comparative Performance Evaluation

The following data synthesizes performance metrics for polyester powder coatings cured with Primid® XL-552.

Table 1: Mechanical & Weathering Comparison

Property	Control (TPA-Based)	1,4-CHDA Modified (30% Loading)	Performance Delta
Pencil Hardness	2H	2H - 3H	Maintained/Improved
Impact Resistance (Direct/Reverse)	40/20 in-lb	160/160 in-lb	+300% Flexibility
QUV-A Gloss Retention (1000 hrs)	55%	95%	Superior Weatherability
Resin Melt Viscosity @ 200°C	4500 cPs	2800 cPs	Improved Flow/Leveling
Orange Peel (PCI Rating)	4-5	7-8	Smoother Finish

Note: Data derived from high-solids and powder coating formulations utilizing 1,4-CHDA HP grade [1, 2].[1][6][7]

Experimental Protocols for Validation

To validate these properties in your own lab, follow these self-validating protocols.

Protocol A: Accelerated Weathering (QUV-A)

Objective: Quantify UV degradation resistance (gloss loss and yellowing).[1]

• Panel Preparation: Apply coating to chemically treated aluminum panels (0.8mm thick).[1] Cure at 200°C for 10 min.

• Cycle Setup: Configure QUV tester (ASTM G154).

  • Cycle: 8h UV exposure at 60°C (UVA-340 lamps, 0.89 W/m²/nm) followed by 4h condensation at 50°C.

• Measurement:

  • Measure

    Gloss and Color ( ) every 250 hours.[1]

  • Validation Check: Control sample (TPA-based) must show >20% gloss loss by 500 hours to validate aggressive test conditions.

Protocol B: Electrochemical Impedance Spectroscopy (EIS)

Objective: Assess barrier properties and hydrolytic stability.[1]

• Cell Setup: Use a standard three-electrode cell.

  • Working Electrode: Coated substrate (exposed area

    ).[1]

  • Counter Electrode: Platinum mesh.[1]

  • Reference: Ag/AgCl.[1]

• Electrolyte: 3.5% NaCl solution (simulating marine environment).

• Frequency Sweep: 100 kHz to 0.01 Hz at 10 mV amplitude.

• Analysis: Plot Bode magnitude at 0.1 Hz (

  ).

  • Target: High-performance coatings should maintain

    after 30 days immersion.[1]

Visualization: Validation Workflow

Figure 2: Integrated experimental workflow for validating coating performance.

Pharmaceutical & Biomedical Relevance

While primarily a coating monomer, 1,4-CHDA is critical for drug development professionals in two specific contexts:

• Pharmaceutical Intermediates:

  • 1,4-CHDA is a high-purity intermediate used in the synthesis of specific peptic ulcer medications and cardiovascular drugs [3].[1] Its defined stereochemistry is crucial for controlling the chirality of downstream APIs.

• Advanced Packaging (Blister Packs):

  • Polyesters derived from 1,4-CHDA (e.g., PBCE) exhibit gas barrier properties comparable to PET but with enhanced processability and potential compostability profiles [4].[1][3] This makes them candidates for next-generation, sustainable pharmaceutical packaging that requires high moisture barriers to protect hygroscopic drugs.[1]

References

• Eastman Chemical Company. (2018).[1][7] Eastman™ 1,4-CHDA-HP Technical Data Sheet. Retrieved from [1]

• MDPI. (2017).[1] Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor: A New Example of Bio-Based Polyesters. Retrieved from [1]

• Ningbo Inno Pharmchem. (2024).[1][2] Exploring 1,4-Cyclohexanedicarboxylic Acid: Properties and Applications in Pharmaceuticals. Retrieved from [1]

• European Patent Office. (2014). Dialkyl esters of 1,4-cyclohexane dicarboxylic acid and their use as plasticisers. Patent EP2810982.[1] Retrieved from [1]

• Scribd. (2023).[1] Evaluation of Coating Performance: Electrochemical Impedance Spectroscopy. Retrieved from [1]

Sources

• 1. 1,4-Cyclohexanedicarboxylic acid - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. mdpi.com [mdpi.com]
• 4. WO1999060067A1 - The use of 1,4-cyclohexanedicarboxylic acid as a means of improving flow properties and broadening cure window of polyester powder coating enamel - Google Patents [patents.google.com]
• 5. chempoint.com [chempoint.com]
• 6. 1,4-Cyclohexanedicarboxylic acid high purity (CHDA-HP) | Eastman [eastman.com]
• 7. productcatalog.eastman.com [productcatalog.eastman.com]

evaluating the impact of 1,4-CHDA on the glass transition temperature of copolymers

Publish Comparison Guide: Impact of 1,4-CHDA on Copolymer Glass Transition Temperature ( )

Executive Summary: The Cycloaliphatic Advantage

In the molecular engineering of copolymers, 1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) serves as a critical "bridge" monomer. It occupies the performance gap between rigid aromatic monomers (like Terephthalic Acid, TPA) and flexible linear aliphatic monomers (like Adipic Acid).

This guide objectively evaluates 1,4-CHDA's ability to modulate the glass transition temperature (

). Unlike aromatic alternatives, 1,4-CHDA offers a unique combination of intermediate rigidity , UV transparency , and tunable stereochemistry (cis/trans ratio) . It is the monomer of choice when the high of aromatics is required but weathering resistance or optical clarity cannot be compromised.

Key Performance Indicators (KPIs)

Feature	1,4-CHDA Performance	vs. Aromatic (TPA)	vs. Linear Aliphatic (Adipic)
Rigidity ( Impact)	High (Trans) / Med (Cis)	Lower	Significantly Higher
UV Stability	Excellent	Poor (Yellowing)	Excellent
Melt Viscosity	Low	High	Low
Crystallinity	Tunable	High	Low/Medium

Molecular Mechanism: Engineering Rigidity

The impact of 1,4-CHDA on

is governed by two primary mechanistic factors: Alicyclic Conformational Energy and Stereoisomerism .

The Hierarchy of Stiffness

is a function of chain mobility. 1,4-CHDA introduces a cyclohexane ring into the backbone.

• vs. Linear Chains: The ring restricts rotation around C-C bonds compared to linear methylene sequences (e.g., Adipic acid), significantly raising

  .

• vs. Aromatic Rings: The cyclohexane ring can undergo chair-boat conformational flipping, absorbing energy and providing more free volume than the planar, rigid benzene ring of TPA. Consequently, 1,4-CHDA copolymers typically exhibit a lower

  than their TPA analogs but retain better ductility.[1]

The Stereochemical Switch: Cis vs. Trans

1,4-CHDA exists as two isomers.[1][2][3][4] This is the most critical control knob for the researcher.

• Trans-1,4-CHDA: Equatorial-equatorial conformation. Highly rigid and linear. Maximizes

  .

• Cis-1,4-CHDA: Axial-equatorial conformation. Introduces a "kink" in the chain. Lowers

  and suppresses crystallization.[1]

Critical Insight: To maximize thermal resistance, the feed ratio must be enriched with the trans-isomer . Commercial high-performance grades often exceed 90% trans content.

Figure 1: Mechanistic hierarchy of monomer rigidity and its direct correlation to Glass Transition Temperature (

).

Comparative Performance Analysis

1,4-CHDA vs. Terephthalic Acid (TPA)[1]

• Context: Replacing TPA in PBT or PET analogs.

• Data: PBT (Polybutylene terephthalate) has a

  of ~45-50°C. Its 1,4-CHDA analog, PBCE (Polybutylene 1,4-cyclohexanedicarboxylate), has a ranging from -4°C to 16°C depending on the trans-content and molecular weight.

• Trade-off: While

  drops, the 1,4-CHDA variant gains weatherability . The aromatic ring in TPA absorbs UV light, leading to yellowing and degradation. 1,4-CHDA is transparent to UV, making it ideal for outdoor applications.

1,4-CHDA vs. Adipic Acid[1]

• Context: Stiffening aliphatic polyesters.

• Data: Poly(butylene adipate) (PBA) is a soft material with a

  of approx. -60°C. Replacing Adipic acid with 1,4-CHDA raises the by over 60°C (to ~0-10°C range), transitioning the material from a soft elastomer to a semi-rigid plastic at room temperature.

• Impact: 1,4-CHDA acts as a hardening agent in aliphatic backbones without introducing the processing difficulties of high-melting aromatics.

Data Summary Table

Polymer System	Diacid Component	Diol Component	(°C)	Key Property
PBT	Terephthalic Acid	1,4-Butanediol	~45	High Strength, Rigid
PBCE (High Trans)	1,4-CHDA	1,4-Butanediol	~16	UV Stable, Tough
PBA	Adipic Acid	1,4-Butanediol	~ -60	Flexible, Biodegradable
PCT	Terephthalic Acid	CHDM	~90	High Heat Resistance
PCC	1,4-CHDA	CHDM	~65	Fully Alicyclic, Clear

Note: Values are approximate and depend on molecular weight and exact cis/trans ratio.

Experimental Protocol: Synthesis & Characterization

To validate the

impact of 1,4-CHDA, a controlled melt polycondensation is required. The following protocol ensures high molecular weight and minimizes cis-trans isomerization (which can artificially lower ).

Synthesis of Poly(butylene 1,4-cyclohexanedicarboxylate) (PBCE)

Reagents:

• Monomer A: 1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) [High Trans grade recommended].

• Monomer B: 1,4-Butanediol (BD) (Molar excess 1.5:1 to 2:1).

• Catalyst: Titanium tetrabutoxide (

  ), 200 ppm relative to acid.

Workflow:

• Esterification (Atmospheric Pressure):

  • Charge reactor with 1,4-CHDA and BD.

  • Heat to 180-200°C under Nitrogen flow.

  • Observation: Water byproduct distills off. Reaction is complete when water evolution ceases and the mixture clears.

  • Causality: Low temperature prevents premature thermal degradation and isomerization.

• Polycondensation (High Vacuum):

  • Add Catalyst (

    ).[5]

  • Raise temperature to 230-250°C .

  • Apply vacuum gradually to < 1 mbar (or < 100 Pa).

  • Mechanism: High vacuum drives the equilibrium forward by removing excess BD, building molecular weight.

  • End Point: Monitor torque (viscosity). Stop when target torque is reached (typically 3-4 hours).

• Quenching:

  • Discharge melt into ice water to freeze the amorphous structure for initial analysis.

Figure 2: Two-stage melt polycondensation workflow for 1,4-CHDA copolyesters.

Thermal Analysis (DSC Protocol)

To accurately measure

, thermal history must be erased.

• Instrument: Differential Scanning Calorimeter (DSC).[1][6][7][8]

• Sample: 5-10 mg of dried polymer.

• Cycle 1 (Erasure): Heat from -80°C to 280°C at 20°C/min. Hold for 3 min to melt all crystallites.

• Cooling: Quench cool (at least 20°C/min) to -80°C to maximize amorphous content.

• Cycle 2 (Measurement): Heat from -80°C to 280°C at 20°C/min.

• Analysis: Determine

  as the inflection point of the step transition in the second heating scan .

References

• MDPI (2021). Chemical Modification of Poly(butylene trans-1,4-cyclohexanedicarboxylate) by Camphor.Link

• National Institutes of Health (PMC) (2021). Recent Advances in the Development of 1,4-Cyclohexanedimethanol (CHDM) and Cyclic-Monomer-Based Advanced Amorphous and Semi-Crystalline Polyesters.Link

• National Institutes of Health (PMC) (2019). Critical Cooling Rate of Fast-Crystallizing Polyesters: The Example of Poly(alkylene trans-1,4-cyclohexanedicarboxylate).Link

• ResearchGate. Effect of 1,4-cyclohexylene units on thermal properties of poly(1,4-cyclohexylenedimethylene adipate).Link

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comparative analysis of catalysts for 1,4-Cyclohexanedicarboxylic acid polymerization

A Comparative Guide to Catalysts for 1,4-Cyclohexanedicarboxylic Acid Polymerization

For researchers, scientists, and professionals in drug development, the synthesis of high-performance polyesters derived from 1,4-Cyclohexanedicarboxylic acid (CHDA) is a critical area of study. The choice of catalyst is paramount, directly influencing reaction kinetics, polymer properties, and overall process efficiency. This guide provides an in-depth comparative analysis of various catalysts employed in CHDA polymerization, supported by mechanistic insights and experimental data, to empower informed catalyst selection in your research and development endeavors.

Introduction to 1,4-Cyclohexanedicarboxylic Acid Polymerization

1,4-Cyclohexanedicarboxylic acid, a cycloaliphatic dicarboxylic acid, is a key monomer in the synthesis of polyesters with enhanced properties compared to their aromatic counterparts derived from terephthalic acid. Polyesters based on 1,4-CHDA exhibit improved processability due to lower melt viscosity, as well as higher photo-oxidative and thermal stability.[1] These characteristics make them suitable for a wide range of applications, including packaging and biomedical materials.[1][2]

The polymerization of 1,4-CHDA with a diol, such as 1,4-butanediol or ethylene glycol, typically proceeds via a two-stage melt polycondensation process: an initial esterification stage followed by a polycondensation stage under high vacuum and elevated temperatures.[1][2][3] The catalyst plays a crucial role in both stages, accelerating the reaction rates and enabling the formation of high molecular weight polymers.

Comparative Analysis of Catalyst Systems

The selection of an appropriate catalyst is a critical step that dictates the efficiency of the polymerization process and the final properties of the polyester. This section provides a comparative overview of commonly used catalyst systems for 1,4-CHDA polymerization, including titanium-based, antimony-based, tin-based, and emerging organocatalysts.

Titanium-Based Catalysts

Titanium-based catalysts, particularly organotitanium compounds like tetrabutyl titanate (TBT) and titanium isopropoxide (TIP), are highly effective for polyesterification and polycondensation reactions.[1][4] They are known for their high catalytic activity, which allows for faster reaction rates and the production of high molecular weight polyesters.[5][6][7]

Advantages:

• High Activity: Titanium catalysts are significantly more active than antimony-based catalysts, leading to shorter reaction times and increased productivity.[5][6]

• Environmentally Friendlier: Compared to antimony compounds, titanium-based catalysts are considered more environmentally benign and non-toxic.[8]

• Versatility: They are effective for the synthesis of a variety of polyesters, including those based on CHDA.[1][6]

Disadvantages:

• Polymer Coloration: A significant drawback of titanium catalysts is their tendency to cause a yellowish discoloration in the final polymer, which can be a limiting factor for applications where color is a critical quality parameter.[5][7][9]

• Thermal Degradation: Titanium catalysts can also promote thermal and thermo-oxidative degradation of the polymer at high temperatures, potentially leading to lower thermal stability of the final product.[8]

• Hydrolytic Instability: Some titanium alkoxides are sensitive to water, which can lead to the formation of inactive titanium oxide species and reduce catalytic efficiency.[5]

Catalytic Mechanism: The catalytic cycle of titanium-based catalysts in polyesterification involves the coordination of the titanium center to the carbonyl oxygen of the carboxylic acid or ester, followed by nucleophilic attack of the hydroxyl group from the diol. This process is facilitated by the Lewis acidity of the titanium atom.

Caption: Simplified mechanism of titanium-catalyzed polyesterification.

Antimony-Based Catalysts

Antimony compounds, such as antimony trioxide (Sb₂O₃) and antimony acetate, have been the workhorse catalysts in the polyester industry for many years.[10][11] They are known for producing polyesters with good color and thermal stability.

Advantages:

• Good Polymer Color: Antimony catalysts generally result in polyesters with a desirable, less yellow color compared to those produced with titanium catalysts.[10]

• Moderate Activity: While less active than titanium catalysts, their moderate reactivity allows for good control over the polymerization process and minimizes side reactions.[11]

Disadvantages:

• Environmental and Health Concerns: Antimony is a heavy metal, and its presence in the final polymer and in industrial wastewater is a significant environmental and health concern.[11] This has led to increasing regulatory pressure to find antimony-free alternatives.[12]

• Lower Activity: The lower catalytic activity of antimony compounds necessitates higher reaction temperatures and longer reaction times compared to titanium catalysts.[5]

Tin-Based Catalysts

Organotin compounds, such as dibutyltin oxide and stannous 2-ethylhexanoate, are also utilized as catalysts for polyester synthesis.[13][14] They offer a balance of reactivity and can be effective in both esterification and transesterification reactions.[15]

Advantages:

• Good Reactivity: Tin catalysts generally exhibit good catalytic activity, falling between that of titanium and antimony catalysts.[9]

• Versatility: They can be used in the production of various types of polyesters.[13][15]

Disadvantages:

• Polymer Color: Similar to titanium catalysts, tin-based catalysts can also lead to some degree of yellowing in the final polymer.[15]

• Toxicity Concerns: The toxicity of organotin compounds is a significant drawback, limiting their use in applications such as food packaging and biomedical devices.

Organocatalysts

In recent years, there has been a growing interest in the development of metal-free organocatalysts for polyester synthesis.[16] These catalysts, which are based on organic molecules, offer the potential for producing polyesters without the issue of heavy metal contamination.

Advantages:

• Metal-Free: The primary advantage of organocatalysts is the complete absence of residual metals in the final polymer, which is highly desirable for biomedical and electronic applications.[16]

• Tunable Properties: The structure of organocatalysts can be readily modified to fine-tune their activity and selectivity.

Disadvantages:

• Lower Activity: Many currently available organocatalysts exhibit lower activity compared to their metal-based counterparts, often requiring higher catalyst loadings and longer reaction times.

• Thermal Stability: The thermal stability of some organocatalysts at the high temperatures required for melt polycondensation can be a concern.

Performance Comparison Data

The following table summarizes the key performance indicators for different catalyst systems in the context of 1,4-CHDA polymerization, based on typical literature findings.

Catalyst Type	Relative Activity	Polymer Color	Molecular Weight	Thermal Stability of Polymer	Environmental Impact
Titanium-based	High[5][6]	Yellowish[5][7][9]	High	Moderate[8]	Low[8]
Antimony-based	Moderate[11]	Good (less yellow)[10]	High	Good	High (heavy metal)[11]
Tin-based	Moderate-High[9]	Yellowish[15]	High	Moderate	High (toxic)
Organocatalysts	Low-Moderate	Excellent	Variable	Variable	Very Low

Experimental Protocol: Comparative Catalytic Study

To objectively evaluate the performance of different catalysts for 1,4-CHDA polymerization, a standardized experimental protocol is essential. The following outlines a general procedure for a comparative study.

Materials

• 1,4-Cyclohexanedicarboxylic acid (CHDA), high purity

• 1,4-Butanediol (BDO), high purity

• Catalyst of choice (e.g., Tetrabutyl titanate, Antimony trioxide, Dibutyltin oxide)

• Antioxidant (e.g., Irganox 1010)

• Nitrogen gas, high purity

Polymerization Procedure

• Reactor Setup: A glass reactor equipped with a mechanical stirrer, a nitrogen inlet, a distillation column, and a vacuum connection is used.

• Charging of Reactants: The reactor is charged with a specific molar ratio of CHDA and BDO (typically a slight excess of BDO). The catalyst and antioxidant are then added.

• Esterification Stage: The reactor is purged with nitrogen and heated to a specific temperature (e.g., 180-220°C). The esterification reaction is carried out under a gentle nitrogen flow, and the water produced is collected. This stage is continued until a certain percentage of the theoretical amount of water is collected.

• Polycondensation Stage: The temperature is gradually increased (e.g., to 240-260°C), and a high vacuum is applied to the system. The polycondensation reaction proceeds with the removal of excess BDO. The reaction is monitored by measuring the torque of the stirrer, which correlates with the melt viscosity and thus the molecular weight of the polymer.

• Polymer Recovery: Once the desired melt viscosity is reached, the vacuum is broken with nitrogen, and the molten polymer is extruded from the reactor and cooled.

Caption: Experimental workflow for comparative catalyst study.

Polymer Characterization

The resulting polyesters should be characterized using a range of analytical techniques to compare the performance of the different catalysts:

• Intrinsic Viscosity (IV) or Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular weight distribution of the polymer.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg), melting temperature (Tm), and crystallinity.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer.

• Colorimetry: To quantify the color of the polymer using a colorimeter (e.g., CIE Lab* color space).[9]

Conclusion and Future Outlook

The choice of catalyst for the polymerization of 1,4-Cyclohexanedicarboxylic acid has a profound impact on the reaction efficiency and the final properties of the resulting polyester. Titanium-based catalysts offer high activity but can lead to polymer discoloration. Antimony-based catalysts provide good polymer color but raise environmental concerns. Tin-based catalysts offer a compromise but also have toxicity issues.

The future of catalysis in this field lies in the development of highly active, selective, and environmentally benign catalyst systems. Bimetallic catalysts and novel organocatalysts are promising areas of research that could lead to the production of high-performance CHDA-based polyesters with improved properties and a more sustainable manufacturing process. Further research into understanding the intricate mechanisms of these catalysts will be crucial for designing the next generation of catalysts for polyester synthesis.

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